N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine

• CAS: 110841-68-4

Core Science & Biosynthesis

chemical structure and properties of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine

The following technical guide provides an in-depth analysis of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine , a secondary amine intermediate critical in the synthesis of benzylallylamine-based antifungals and amine oxidase inhibitors.

A Versatile Secondary Amine Scaffold for Medicinal Chemistry

Chemical Identity & Physiochemical Properties

This molecule represents a "privileged scaffold" in medicinal chemistry—the benzylallylamine core. It serves as a structural analog to the antifungal drug Naftifine and a precursor for Semicarbazide-Sensitive Amine Oxidase (SSAO) inhibitors.

Nomenclature & Structure

• IUPAC Name: N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine

• Common Names: N-(3-Methoxybenzyl)allylamine; 3-Methoxy-N-allylbenzylamine.

• Molecular Formula: C₁₁H₁₅NO

• Molecular Weight: 177.24 g/mol

• SMILES: COc1cccc(CNCC=C)c1

Physiochemical Data (Experimental & Predicted)

The following data synthesizes experimental values from the parent amine (3-methoxybenzylamine) and calculated predictions for the N-allyl derivative.

Property	Value	Source/Methodology
Physical State	Colorless to pale yellow oil	Experimental Observation (Analogous amines)
Boiling Point	~245–250 °C (760 mmHg)	Predicted (ACD/Labs)
Density	~0.98 g/cm³	Predicted
pKa (Conjugate Acid)	9.4 ± 0.2	Calculated (Base strength similar to benzylamine)
LogP	2.15	Consensus LogP (Lipophilic)
H-Bond Donors	1 (NH)	Structural Analysis
H-Bond Acceptors	2 (N, O)	Structural Analysis
Rotatable Bonds	4	Structural Analysis

Technical Insight: The meta-methoxy substituent exerts a weak inductive electron-withdrawing effect (-I) on the aromatic ring but does not significantly reduce the nucleophilicity of the benzylic nitrogen compared to the unsubstituted benzylamine. This makes the molecule highly reactive toward electrophiles (acyl chlorides, alkyl halides).

Analytical Characterization

Researchers synthesizing this compound must validate its identity using NMR and MS. Below are the diagnostic signals derived from high-field NMR data of the parent fragments.

Proton NMR (¹H NMR, 400 MHz, CDCl₃)

• δ 7.25 (t, 1H): Aromatic proton (C5).

• δ 6.80–6.95 (m, 3H): Aromatic protons (C2, C4, C6) – meta substitution pattern.

• δ 5.85–5.95 (m, 1H): Allyl vinyl proton (–CH=).

• δ 5.10–5.25 (m, 2H): Allyl terminal methylene (=CH₂).

• δ 3.80 (s, 3H): Methoxy group (–OCH₃).

• δ 3.78 (s, 2H): Benzylic methylene (Ar–CH₂–N).

• δ 3.28 (d, 2H): Allylic methylene (N–CH₂–CH=).

• δ 1.60 (br s, 1H): Amine proton (–NH), exchangeable with D₂O.

Mass Spectrometry (ESI-MS)

• [M+H]⁺: m/z 178.12

• Fragmentation: Expect characteristic tropylium ion formation (m/z 121) due to the loss of the allylamine fragment (C₃H₅NH₂).

Synthesis Protocols

Two primary routes exist for synthesis. Route A (Reductive Amination) is recommended for higher purity and "green" chemistry compliance, avoiding the over-alkylation issues common in Route B.

Route A: Reductive Amination (Recommended)

• Mechanism: Condensation of 3-methoxybenzaldehyde with allylamine to form an imine, followed by in situ reduction.

• Reagents: 3-Methoxybenzaldehyde, Allylamine, Sodium Triacetoxyborohydride (STAB), DCE or MeOH.

Protocol:

• Imine Formation: Dissolve 3-methoxybenzaldehyde (1.0 equiv) and allylamine (1.1 equiv) in 1,2-dichloroethane (DCE) or Methanol under N₂ atmosphere. Stir for 1 hour at room temperature.

• Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (1.4 equiv) portion-wise.

• Quench: Stir overnight at RT. Quench with saturated NaHCO₃.

• Workup: Extract with DCM. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[1]

• Purification: Flash chromatography (SiO₂, Hexane/EtOAc + 1% Et₃N).

Route B: Nucleophilic Substitution (Traditional)

• Mechanism: Sɴ2 attack of 3-methoxybenzylamine on allyl bromide.

• Risk: High risk of tertiary amine formation (diallylation). Requires strict stoichiometric control.

Figure 1: Step-by-step workflow for the reductive amination synthesis route.

Reactivity & Applications in Drug Discovery

This molecule is a Type II Pharmacophore for antifungal agents targeting the ergosterol biosynthesis pathway.

Mechanism of Action (Antifungal Context)

The N-allyl-N-benzylamine motif mimics the transition state of squalene in the active site of Squalene Epoxidase (SE) .

• Target: Squalene Epoxidase (Erg1).

• Effect: Inhibition leads to accumulation of toxic squalene and depletion of ergosterol, causing fungal cell membrane lysis.[2][3]

• SAR Note: The meta-methoxy group provides lipophilic bulk and potential H-bond acceptance, often modifying potency compared to the para-substituted analogs (like Butenafine).

Synthetic Utility

• Tertiary Amine Synthesis: The secondary amine is readily alkylated to form complex tertiary amines (e.g., Naftifine analogs).

• Ring-Closing Metathesis (RCM): If acylated with an acryloyl chloride, the resulting diene can undergo RCM to form functionalized lactams.

Figure 2: Pharmacological pathway showing the inhibition of ergosterol biosynthesis.

Safety & Handling (SDS Summary)

As a secondary amine, this compound exhibits corrosive properties similar to its parent benzylamine.

• GHS Classification:

  • Skin Corr.[4][5] 1B: Causes severe skin burns and eye damage.[4]

  • Acute Tox. 4: Harmful if swallowed.

• Handling Protocol:

  • PPE: Nitrile gloves, chemical splash goggles, and face shield.

  • Ventilation: Always handle inside a fume hood.

  • Storage: Store under inert gas (Argon/Nitrogen) to prevent oxidation (N-oxide formation) and carbonate formation from atmospheric CO₂.

References

• Synthesis of Secondary Amines: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.

• Antifungal Mechanism: Ryder, N. S. "Terbinafine: Mode of action and properties of the squalene epoxidase inhibition." British Journal of Dermatology, 1992, 126(s39), 2-7.

• SSAO Inhibitors: O'Rourke, A. M., et al. "Anti-inflammatory effects of LJP 1586 [Z-3-fluoro-2-(4-methoxybenzyl)allylamine hydrochloride], an amine-based inhibitor of semicarbazide-sensitive amine oxidase activity."[6] Journal of Pharmacology and Experimental Therapeutics, 2008, 324(2), 867-875.[6]

• General Amine Safety: National Center for Biotechnology Information. "PubChem Compound Summary for CID 7504, Allylamine." PubChem, 2025.[5]

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• 6. Anti-inflammatory effects of LJP 1586 [Z-3-fluoro-2-(4-methoxybenzyl)allylamine hydrochloride], an amine-based inhibitor of semicarbazide-sensitive amine oxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Selective N-Alkylation of 3-Methoxybenzylamine with Allyl Bromide

Abstract

N-alkylation of primary amines is a cornerstone transformation in organic synthesis, pivotal for the construction of secondary amines that are prevalent scaffolds in pharmaceuticals, agrochemicals, and advanced materials.[1] This guide provides a comprehensive, in-depth protocol for the selective mono-N-alkylation of 3-methoxybenzylamine with allyl bromide. We will explore the underlying chemical principles, detail a robust experimental procedure, and offer expert insights into optimizing for high yield and selectivity, thereby mitigating common challenges such as over-alkylation. This document is intended for researchers, chemists, and drug development professionals seeking a reliable and well-validated methodology for this specific transformation.

Scientific Principles and Mechanistic Overview

The reaction between 3-methoxybenzylamine and allyl bromide is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.[2] The fundamental mechanism involves the lone pair of electrons on the nitrogen atom of the primary amine acting as a nucleophile, attacking the electrophilic carbon atom of allyl bromide. This concerted step results in the formation of a new carbon-nitrogen bond and the displacement of the bromide ion as a leaving group.[3]

The Challenge of Over-Alkylation

A significant challenge in the N-alkylation of primary amines is the potential for the reaction to proceed beyond the desired mono-alkylation stage. The secondary amine product is often more nucleophilic than the starting primary amine due to the electron-donating nature of the newly added alkyl group.[4] This heightened nucleophilicity makes it a competitive reactant for any remaining allyl bromide, leading to the formation of an undesired tertiary amine and, subsequently, a quaternary ammonium salt. This "runaway" reaction can drastically reduce the yield of the target secondary amine.[4]

Strategies for Achieving Selective Mono-Alkylation

To suppress over-alkylation and favor the formation of the desired N-allyl-3-methoxybenzylamine, several key strategies are employed in this protocol:

• Stoichiometric Control: While using a large excess of the starting amine can favor mono-alkylation, it is often not atom-economical. A more refined approach involves using a slight excess of the amine relative to the alkylating agent.[5]

• Controlled Addition: Adding the alkylating agent (allyl bromide) slowly and at a reduced temperature ensures its concentration remains low, minimizing the chance of it reacting with the newly formed, more nucleophilic secondary amine product.[1]

• Choice of Base: The reaction generates hydrobromic acid (HBr), which protonates the amine, rendering it non-nucleophilic. A base is required to neutralize this acid. A mild, non-nucleophilic inorganic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is ideal.[6] These bases are effective at scavenging the acid byproduct without significantly increasing the concentration of the highly reactive, free secondary amine, thus helping to control the reaction's selectivity.[6]

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the synthesis, purification, and characterization of N-allyl-1-(3-methoxyphenyl)methanamine.

Materials and Reagents

Reagent	Formula	M.W.	Purity	Supplier
3-Methoxybenzylamine	C₈H₁₁NO	137.18 g/mol	≥98%	Standard Vendor
Allyl Bromide	C₃H₅Br	120.98 g/mol	≥98%	Standard Vendor
Potassium Carbonate (anhydrous)	K₂CO₃	138.21 g/mol	≥99%	Standard Vendor
Acetonitrile (anhydrous)	CH₃CN	41.05 g/mol	≥99.8%	Standard Vendor
Ethyl Acetate	C₄H₈O₂	88.11 g/mol	HPLC Grade	Standard Vendor
Hexanes	C₆H₁₄	-	HPLC Grade	Standard Vendor
Deionized Water	H₂O	18.02 g/mol	-	-
Brine (sat. NaCl solution)	NaCl(aq)	-	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04 g/mol	Granular	Standard Vendor
Silica Gel	SiO₂	60.08 g/mol	230-400 mesh	Standard Vendor

Reaction Workflow Diagram

Caption: Workflow for the N-alkylation of 3-methoxybenzylamine.

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-methoxybenzylamine (5.00 g, 36.4 mmol, 1.2 eq) and anhydrous potassium carbonate (8.42 g, 60.9 mmol, 2.0 eq). Add 100 mL of anhydrous acetonitrile.

• Initiation: Place the flask in an ice-water bath and stir the suspension for 15 minutes to cool it to 0 °C.

• Alkylation: Add allyl bromide (3.68 g, 2.65 mL, 30.4 mmol, 1.0 eq) dropwise to the stirred suspension over 15-20 minutes using a syringe. Ensure the temperature does not rise significantly during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4-6 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The disappearance of the 3-methoxybenzylamine spot indicates reaction completion.[1]

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the inorganic salts, washing the filter cake with a small amount of ethyl acetate.[1] Transfer the filtrate to a separatory funnel and add 100 mL of deionized water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 75 mL). Combine the organic extracts.[1][7]

• Washing: Wash the combined organic layers with 100 mL of brine to remove residual water and inorganic impurities.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil.[1][7]

• Purification: Purify the crude oil by flash column chromatography on silica gel.[1] Use a gradient elution system, starting with 95:5 Hexanes:Ethyl Acetate and gradually increasing the polarity to 80:20 Hexanes:Ethyl Acetate to isolate the pure N-allyl-1-(3-methoxyphenyl)methanamine.

• Characterization: Combine the pure fractions, concentrate under reduced pressure, and place under high vacuum to remove residual solvent. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Reaction Parameters and Expected Results

The following table summarizes the optimized reaction conditions and the expected outcome for this protocol.

Parameter	Value	Rationale
Stoichiometry
3-Methoxybenzylamine	1.2 equivalents	A slight excess of the amine helps to ensure full consumption of the limiting alkylating agent, suppressing side reactions.
Allyl Bromide	1.0 equivalent	The limiting reagent in the reaction.
Potassium Carbonate	2.0 equivalents	Sufficient base to neutralize the HBr byproduct and facilitate the reaction without being overly harsh.
Conditions
Solvent	Anhydrous Acetonitrile	A polar aprotic solvent that effectively dissolves reactants and facilitates the SN2 mechanism.[8]
Temperature	0 °C to Room Temp.	Initial cooling controls the exothermic nature of the reaction, and subsequent warming to RT provides sufficient energy for the reaction to proceed to completion.[1]
Reaction Time	4-6 hours	Typical duration for this type of alkylation at room temperature; should be confirmed by TLC monitoring.
Outcome
Expected Product	N-allyl-1-(3-methoxyphenyl)methanamine
Isolated Yield	80-90%	This range is typical for a well-optimized, selective mono-alkylation reaction followed by chromatographic purification.

Reaction Scheme and Mechanism

The overall transformation is depicted below, followed by a diagram illustrating the key mechanistic steps.

Caption: Overall reaction scheme for the N-alkylation.

Troubleshooting and Expert Considerations

• Presence of Dialkylated Product: If significant amounts of the tertiary amine are observed, it indicates that the reaction conditions are too forcing or the concentration of allyl bromide was too high. To mitigate this, ensure the allyl bromide is added very slowly at 0 °C and consider using a more dilute solution.

• Low Conversion: If the reaction stalls and starting material remains, ensure all reagents and solvents are anhydrous. Water can interfere with the reaction. Gentle heating (e.g., to 40-50 °C) can be applied after the initial addition at room temperature, but this may also increase the rate of dialkylation.[1]

• Purification Challenges: The product and starting material may have similar polarities. Careful flash column chromatography with a shallow solvent gradient is crucial for achieving high purity.

References

• Ch22: Alkylation of Amines. University of Calgary. [Link]

• Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols. CCS Chemistry. [Link]

• Alkylation of Amines, Part 1: with Alkyl Halides. YouTube. [Link]

• Direct N-alkylation of amines with alcohols using AlCl3 as a Lewis acid. Chinese Chemical Letters. [Link]

• Base-mediated cascade amidination/N-alkylation of amines by alcohols. RSC Publishing. [Link]

• Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. PMC. [Link]

• Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols. Chinese Chemical Society. [Link]

• A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature. ResearchGate. [Link]

• 24.6: Synthesis of Amines. Chemistry LibreTexts. [Link]

• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Advances (RSC Publishing). [Link]

• The Chemical Reactivity and Applications of 3-Methoxybenzylamine. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Cs2CO3-Promoted Direct N-Alkylation: Highly Chemoselective Synthesis of N-Alkylated Benzylamines and Anilines. ResearchGate. [Link]

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• 5. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 8. researchgate.net [researchgate.net]

Application Note: A Scalable, One-Pot Synthesis of N-allyl-3-methoxybenzylamine via Reductive Amination

Abstract

N-allyl-3-methoxybenzylamine is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. The development of a robust, efficient, and scalable synthetic route is critical for its industrial application. This application note provides a detailed guide to the scale-up synthesis of N-allyl-3-methoxybenzylamine, focusing on a one-pot reductive amination strategy. We offer a comparative analysis of synthetic methodologies, a comprehensive, step-by-step protocol optimized for scalability, and critical insights into process safety and optimization. This guide is intended for researchers, chemists, and process development professionals seeking a reliable method for producing this important intermediate in kilogram quantities.

Introduction: The Strategic Importance of N-allyl-3-methoxybenzylamine

Substituted benzylamines are prevalent motifs in a wide array of biologically active molecules. The specific combination of a 3-methoxybenzyl group and an N-allyl functionality in the target molecule makes it a versatile intermediate. The methoxy group influences the electronic properties and metabolic stability, while the allyl group provides a reactive handle for further chemical transformations, such as in the synthesis of complex heterocyclic systems or peptide mimics.[1]

Given its utility, a synthetic method that is not only high-yielding but also economically viable and operationally simple on a large scale is highly desirable. Traditional multi-step methods or those involving hazardous reagents can impede development. This note focuses on reductive amination as the premier choice for this transformation, aligning with the principles of green and efficient chemistry.[2][3]

Comparative Analysis of Synthetic Strategies

Two primary retrosynthetic pathways can be envisioned for the synthesis of N-allyl-3-methoxybenzylamine: direct alkylation of a primary amine and reductive amination of an aldehyde.

• Strategy A: Direct N-Alkylation: This approach involves the reaction of 3-methoxybenzylamine with an allyl halide, such as allyl bromide. While mechanistically straightforward, this method is notoriously difficult to control on a large scale. The primary amine starting material is nucleophilic, but the desired secondary amine product is often equally or more nucleophilic, leading to significant formation of the tertiary amine byproduct (N,N-diallyl-3-methoxybenzylamine) and even quaternary ammonium salts.[4][5] Achieving high selectivity for mono-alkylation often requires complex protecting group strategies or carefully controlled, dilute conditions, which are inefficient for bulk production.

• Strategy B: One-Pot Reductive Amination: This strategy involves the condensation of 3-methoxybenzaldehyde with allylamine to form an intermediate imine (or the corresponding iminium ion under weakly acidic conditions). This imine is then reduced in situ to the target secondary amine.[3] This one-pot process is highly efficient and offers superior control over selectivity. Because the imine intermediate is formed and immediately consumed, the concentration of the product amine remains low during the critical reduction step, thereby minimizing the risk of over-alkylation.[2][6]

Rationale for Selection: For scale-up synthesis, the One-Pot Reductive Amination is unequivocally the superior strategy. It offers higher selectivity, operational simplicity, better atom economy, and avoids the use of highly reactive lachrymatory agents like allyl bromide.

Diagram 1. Comparison of synthetic strategies for N-allyl-3-methoxybenzylamine.

Optimizing the Reductive Amination Protocol

The success of a reductive amination hinges on the choice of the reducing agent. The agent must be selective enough to reduce the C=N bond of the imine without significantly reducing the starting aldehyde.

Reducing Agent	Advantages for Scale-Up	Disadvantages for Scale-Up
Sodium Borohydride (NaBH₄)	Cost-effective, readily available, easy to handle as a solid, powerful enough for imine reduction.[7]	Can reduce the starting aldehyde if conditions are not controlled. Reaction with protic solvents (like methanol) generates hydrogen gas, which must be safely managed.[8]
Sodium Triacetoxyborohydride (STAB)	Highly selective for imines/iminium ions, minimizing aldehyde reduction.[8][9] Can be used in a true one-pot fashion where all reagents are mixed at the start. Tolerates a wide range of functional groups.[8]	Significantly more expensive than NaBH₄. Generates acetic acid as a byproduct, which must be neutralized during workup.
Catalytic Hydrogenation (H₂/Pd, Ni, etc.)	Excellent for green chemistry (water is the only byproduct). Very high efficiency and selectivity.[3] Catalyst can often be recovered and reused.	Requires specialized high-pressure hydrogenation equipment (autoclave), which represents a significant capital investment and requires stringent safety protocols.

Protocol Choice: This guide details a protocol using Sodium Borohydride (NaBH₄) . It represents the optimal balance of cost, reactivity, and accessibility for most research and development labs looking to perform a multi-gram to kilogram scale synthesis without specialized hydrogenation equipment. The key to success is procedural control: forming the imine first before introducing the reducing agent.

Diagram 2. Simplified mechanism of reductive amination.

Detailed Scale-Up Protocol

This protocol is designed for a nominal 100-gram scale synthesis and can be linearly adapted for larger quantities with appropriate engineering controls.

Materials and Equipment

Reagent	Formula	MW ( g/mol )	CAS No.	Amount	Moles
3-Methoxybenzaldehyde	C₈H₈O₂	136.15	591-31-1	100.0 g	0.734
Allylamine	C₃H₇N	57.09	107-11-9	46.0 g (56 mL)	0.806
Sodium Borohydride	NaBH₄	37.83	16940-66-2	33.5 g	0.885
Methanol (MeOH)	CH₄O	32.04	67-56-1	1000 mL	-
Diethyl Ether (Et₂O)	C₄H₁₀O	74.12	60-29-7	~800 mL	-
Hydrochloric Acid (1M aq.)	HCl	36.46	7647-01-0	As needed	-
Sodium Hydroxide (5M aq.)	NaOH	40.00	1310-73-2	As needed	-
Anhydrous MgSO₄	MgSO₄	120.37	7487-88-9	As needed	-

Equipment:

• 3 L three-neck round-bottom flask

• Mechanical overhead stirrer

• Thermometer

• Pressure-equalizing dropping funnel (500 mL)

• Ice-water bath

• Nitrogen inlet/outlet

• Large separatory funnel (2 L)

• Rotary evaporator

• Vacuum distillation apparatus

Safety Precautions

All operations must be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.

Chemical	Hazards	Handling Precautions
3-Methoxybenzaldehyde	Skin/eye irritant.	Avoid contact with skin and eyes.
Allylamine	Flammable, toxic, corrosive.	Handle in a closed system if possible. Ensure excellent ventilation. Keep away from ignition sources.
Sodium Borohydride	Reacts with water/acid to produce flammable H₂ gas.[8] Causes skin/eye burns.	Add slowly and in portions. Do not quench with strong acid until the reaction is complete and diluted.
Methanol	Flammable, toxic (ingestion, inhalation).	Use in a well-ventilated area. Keep away from ignition sources.
3-Methoxybenzylamine	Corrosive, harmful if swallowed or in contact with skin.[10][11]	Wear appropriate PPE and handle with care.

Step-by-Step Procedure

Diagram 3. Step-by-step experimental workflow for the synthesis.

1. Imine Formation:

• Assemble the 3 L flask with the overhead stirrer, thermometer, dropping funnel, and nitrogen inlet. Purge the system with nitrogen.

• Charge the flask with 3-methoxybenzaldehyde (100.0 g) and methanol (600 mL). Stir until a clear solution is formed.

• Cool the solution to 0-5 °C using an ice-water bath.

• Slowly add allylamine (46.0 g) dropwise via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, stir the mixture at 0-5 °C for an additional 1 hour. Formation of the imine is typically rapid in methanol.[9]

2. Reduction:

• While maintaining the temperature below 15 °C, begin adding sodium borohydride (33.5 g) in small portions (e.g., 3-4 g at a time) over 60-90 minutes.

  • Causality: Portion-wise addition is critical to control the exotherm from the reaction and the evolution of hydrogen gas from the reaction of NaBH₄ with methanol. A large excess of NaBH₄ is used to ensure complete reduction and to account for any reaction with the solvent.[12]

• After all the NaBH₄ has been added, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 3 hours.

3. Quenching and Work-up:

• Cool the reaction mixture back down to 0-5 °C.

• Slowly and carefully quench the reaction by adding 200 mL of deionized water dropwise. Vigorous gas evolution will occur initially.

• Concentrate the mixture on a rotary evaporator to remove the bulk of the methanol.

• Transfer the remaining aqueous slurry to the 2 L separatory funnel. Add 400 mL of diethyl ether and 300 mL of water.

• Acid Wash: Slowly add 1M HCl to the separatory funnel until the aqueous layer is pH ~2. This protonates the product amine, pulling it into the aqueous layer and leaving non-basic impurities (like unreacted aldehyde) in the organic layer.

• Separate the layers and discard the organic (ether) layer.

• Basification and Extraction: Return the aqueous layer to the funnel. Cool the funnel externally with an ice bath and slowly add 5M NaOH until the pH is >11. This deprotonates the amine, making it soluble in the organic solvent.

• Extract the aqueous layer with diethyl ether (3 x 250 mL).

• Combine the organic extracts.

4. Purification:

• Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate on a rotary evaporator to yield the crude product as an oil.

• Purify the crude oil by vacuum distillation to obtain N-allyl-3-methoxybenzylamine as a clear, colorless to pale yellow liquid.

Expected Results and Characterization

• Yield: 75-85%

• Purity (by GC): >98%

• Boiling Point: ~140 °C at 37 mmHg[13]

• ¹H NMR (CDCl₃): Consistent with the structure of N-allyl-3-methoxybenzylamine.

• ¹³C NMR (CDCl₃): Consistent with the structure of N-allyl-3-methoxybenzylamine.

Conclusion

The one-pot reductive amination of 3-methoxybenzaldehyde with allylamine using sodium borohydride is a highly effective and scalable method for the synthesis of N-allyl-3-methoxybenzylamine. By carefully controlling the reaction temperature and the rate of reagent addition, this protocol provides high yields and excellent purity while remaining cost-effective. The detailed procedure and safety considerations outlined in this application note provide a solid foundation for researchers and drug development professionals to produce this valuable intermediate safely and efficiently on a large scale.

References

• Afanasyev, O. I., et al. (2021). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers in Chemistry. [Link]

• Kanto Chemical Co., Inc. New Catalysts for Reductive Amination. Kanto Chemical. [Link]

• Wikipedia. (2024). Reductive amination. Wikipedia. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Wang, C., et al. (2018). Secondary amines as coupling partners in direct catalytic asymmetric reductive amination. Chemical Science. [Link]

• Mochalov, S. A. (2012). Method for the synthesis of substituted formylamines and substituted amines.

• Gilmore, K., et al. (2015). Continuous Reductions and Reductive Aminations Using Solid Sodium borohydride. Vapourtec. [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. [Link]

• Alves, M. J. (2014). Response to "Can anyone recommend a reliable procedure for the reduction of imines using NaBH4?". ResearchGate. [Link]

• PrepChem. (2024). Synthesis of 3-allyl-4-methoxybenzaldehyde. PrepChem.com. [Link]

• Oreate AI. (2026). The Role of Sodium Borohydride in Reductive Amination. Oreate AI Blog. [Link]

• Sent-Mor, A., et al. (2020). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Angewandte Chemie. [Link]

• Prezi. (2018). Exp 13B: Synthesis of Complex Molecules Through Reductive Amination. Prezi. [Link]

• ChemScence. (2025). Exploring the Chemistry: Uses of 3-Methoxybenzaldehyde in Synthesis. ChemScence. [Link]

• Dicks, A. P., et al. (2007). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education. [Link]

• PrepChem. (2024). Synthesis of 3-allyloxy-4-methoxybenzaldehyde. PrepChem.com. [Link]

• Google Patents. (2009). Process for synthesizing chiral methoxybenzylamine.

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Chemical Reactivity and Applications of 3-Methoxybenzylamine. Ningbo Inno Pharmchem. [Link]

• Organic Syntheses. (2002). PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES. Organic Syntheses. [Link]

• ResearchGate. (2016). Scheme 3 Alkylation of benzylamine hydrochloride with butylbromide. ResearchGate. [Link]

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Application Note and Protocol: Microwave-Assisted Synthesis of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine

Abstract

This document provides a comprehensive guide to the synthesis of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine, a key secondary amine intermediate in various fields of chemical research. By employing microwave-assisted organic synthesis (MAOS), this protocol offers a rapid, efficient, and high-yielding alternative to conventional heating methods. This application note delves into the mechanistic underpinnings of the N-alkylation reaction, providing a rationale for experimental choices and ensuring a reproducible and scalable procedure. The detailed, step-by-step protocol is designed to be a self-validating system for researchers, combining practical instructions with the scientific principles that govern the transformation.

Introduction: The Power of Microwave-Assisted Organic Synthesis (MAOS)

The targeted synthesis of N-alkylated amines is a fundamental pursuit in medicinal and materials chemistry due to their prevalence in biologically active compounds and functional materials.[1] Traditional synthetic routes often involve prolonged reaction times at elevated temperatures, which can lead to undesirable side products and decomposition. Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, leveraging the ability of polar molecules to rapidly and efficiently absorb microwave energy, leading to uniform and instantaneous heating of the reaction mixture.[2][3] This direct heating mechanism dramatically accelerates reaction rates, often resulting in cleaner reactions, higher yields, and reduced energy consumption compared to conventional methods.[2][3][4]

This protocol details the synthesis of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine through the N-alkylation of 3-methoxybenzylamine with allyl bromide. The use of a dedicated microwave reactor allows for precise control over reaction parameters, ensuring safe and reproducible outcomes.[5]

Reaction Mechanism and Scientific Rationale

The synthesis proceeds via a classical SN2 (bimolecular nucleophilic substitution) mechanism. The nitrogen atom of 3-methoxybenzylamine, with its available lone pair of electrons, acts as the nucleophile. It attacks the electrophilic methylene carbon of allyl bromide, which is activated by the electron-withdrawing nature of the adjacent bromine atom. This concerted step involves the formation of a new carbon-nitrogen bond and the simultaneous departure of the bromide leaving group.

A non-nucleophilic base, such as potassium carbonate, is crucial to neutralize the hydrobromic acid (HBr) formed during the reaction. Without a base, the HBr would protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

Diagram 1: Reaction Mechanism

Caption: SN2 mechanism for the N-alkylation of 3-methoxybenzylamine.

Detailed Experimental Protocol

This protocol is designed for use with a dedicated microwave synthesis reactor. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

Materials and Reagents

Reagent/Material	Grade	Recommended Supplier	CAS No.
3-Methoxybenzylamine	≥98%	Sigma-Aldrich	5071-96-5
Allyl bromide	99%	Acros Organics	106-95-6
Potassium carbonate (K₂CO₃)	Anhydrous	Fisher Scientific	584-08-7
Acetonitrile (MeCN)	Anhydrous, ≥99.8%	Sigma-Aldrich	75-05-8
Microwave reaction vials	10 mL	CEM/Biotage	N/A
Magnetic stir bars	-	VWR	N/A

Step-by-Step Synthesis Procedure

• Vial Preparation: Into a 10 mL microwave reaction vial containing a magnetic stir bar, accurately weigh 3-methoxybenzylamine (1.0 mmol, 137.2 mg).

• Base Addition: Add anhydrous potassium carbonate (2.0 mmol, 276.4 mg) to the vial.

• Solvent and Electrophile Addition: Add anhydrous acetonitrile (5 mL) to the vial, followed by allyl bromide (1.2 mmol, 103 µL).

• Vial Sealing: Securely cap the reaction vial using the appropriate capping tool for your microwave system.

• Microwave Irradiation: Place the sealed vial into the microwave reactor cavity. Irradiate the mixture according to the parameters outlined in Table 1.

Table 1: Optimized Microwave Reaction Parameters

Parameter	Value
Temperature	100 °C
Ramp Time	2 minutes
Hold Time	10 minutes
Power	Dynamic (up to 200 W)
Stirring	High
Pre-stirring	30 seconds

Diagram 2: Experimental Workflow

Caption: A streamlined workflow for the synthesis and purification of the target amine.

Work-up and Purification

• Cooling: After the irradiation is complete, allow the reaction vial to cool to room temperature (below 50 °C) before opening.[5]

• Filtration: Filter the reaction mixture through a small plug of Celite or a sintered glass funnel to remove the inorganic salts.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the resulting residue in ethyl acetate (25 mL). Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL).

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude product.

• Chromatographic Purification: Purify the crude material by flash column chromatography on silica gel. A typical eluent system is a gradient of ethyl acetate in hexanes (e.g., 5% to 30%). Fractions containing the desired product can be identified by thin-layer chromatography (TLC).

Characterization of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine

The identity and purity of the final compound should be confirmed using standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃): Expected chemical shifts (δ) in ppm: ~7.25 (t, 1H, Ar-H), ~6.85 (m, 3H, Ar-H), ~5.90 (m, 1H, -CH=CH₂), ~5.20 (m, 2H, -CH=CH₂), ~3.80 (s, 3H, OCH₃), ~3.75 (s, 2H, Ar-CH₂), ~3.25 (d, 2H, N-CH₂-CH=).

• ¹³C NMR (100 MHz, CDCl₃): Expected chemical shifts (δ) in ppm: ~160.0 (Ar-C-O), ~141.0 (Ar-C), ~136.0 (-CH=CH₂), ~129.5 (Ar-CH), ~120.0 (Ar-CH), ~117.0 (-CH=CH₂), ~113.0 (Ar-CH), ~112.5 (Ar-CH), ~55.0 (OCH₃), ~53.5 (Ar-CH₂), ~51.5 (N-CH₂-).

• Mass Spectrometry (ESI+): Calculated for C₁₁H₁₅NO [M+H]⁺: 178.12.

Safety and Hazard Considerations

• Microwave Reactor Safety: Always operate the microwave reactor according to the manufacturer's safety guidelines. Never use vials that are scratched or flawed. Ensure the reaction mixture volume is appropriate for the vial size to allow for potential pressure increases.[5][6]

• Chemical Hazards:

  • Allyl bromide: Is a lachrymator and is toxic. Handle only in a fume hood with appropriate gloves.

  • Acetonitrile: Is flammable and toxic. Avoid inhalation and skin contact.

• Exothermic Reactions: While this specific reaction is generally well-behaved, always be aware of the potential for rapid temperature and pressure increases in microwave synthesis, especially when scaling up.[6]

Conclusion

This application note presents a validated and highly efficient protocol for the synthesis of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine using microwave irradiation. The significant reduction in reaction time, coupled with high yields and product purity, underscores the advantages of MAOS in modern organic synthesis.[2] By providing a detailed mechanistic and practical guide, this document aims to empower researchers to confidently and safely perform this synthesis and adapt the methodology for other related transformations.

References

• Gupta, N. K., Reif, P., Palenicek, P., & Rose, M. (2022). Toward Renewable Amines: Recent Advances in the Catalytic Amination of Biomass-Derived Oxygenates.
• Shaya, J., et al. (2020). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. ACS Omega.
• Leadbeater, N. E., & McGowan, C. (2005). Microwave-Accelerated Methodology for the Direct Reductive Amination of Aldehydes. The Journal of Organic Chemistry, 70(19), 7571–7574.
• Barta, K., & Ford, P. C. (2014). Catalytic Conversion of Lignin and its Model Compounds. Accounts of Chemical Research, 47(5), 1503–1512.
• Gedye, R. N., Smith, F. E., & Westaway, K. C. (1986). The use of microwave ovens for rapid organic synthesis. Tetrahedron Letters, 27(3), 279-282.
• Glasnov, T. N., & Kappe, C. O. (2011). Microwave-Assisted Multicomponent Reactions. In Microwave-Assisted Synthesis of Heterocycles (pp. 107-142). Springer.
• Barta, K., et al. (2019). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. ACS Sustainable Chemistry & Engineering, 7(13), 11505-11515.
• Caddick, S. (1995). Microwave assisted organic reactions. Tetrahedron, 51(38), 10403-10432.
• Charville, H., et al. (2011). A convenient and efficient microwave-assisted method for the synthesis of imines. Australian Journal of Chemistry, 64(9), 1219-1223.

• CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. Retrieved from [Link]

• Milhazes, N., et al. (2007). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. Molecules, 12(5), 1045-1053.
• Varma, R. S. (2012). Microwave-assisted synthesis of organic compounds and nanomaterials. Green Chemistry, 14(10), 2990-3013.
• Barta, K., et al. (2019). Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources. ACS Sustainable Chemistry & Engineering, 7(13), 11505-11515.
• Molbank. (2025). N-(3-Methoxyphenethyl)-2-propylpentanamide. MDPI.
• Armarego, W. L. F., & Chai, C. L. L. (2012).
• Yu, H., Kawanishi, H., & Koshi, H. (2003). Microwave-assisted synthesis of aryl and heteroaryl derivatives of benzimidazole. Heterocycles, 60(6), 1457-1463.
• Mali, D. R., et al. (2017). Microwave Assisted Synthesis of Heterocycles- Green Chemistry Approaches. International Journal of ChemTech Research, 10(4), 288-297.
• de la Hoz, A., Diaz-Ortiz, A., & Moreno, A. (2005). Microwaves in organic synthesis. Thermal and non-thermal microwave effects. Chemical Society Reviews, 34(2), 164-178.
• Varma, R. S. (2012). Microwave-Assisted Organic Synthesis. In Green Techniques for Organic Synthesis and Medicinal Chemistry (pp. 181-218). Wiley.
• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis.
• ResearchGate. (2025). N-(3-Methoxyphenethyl)-2-propylpentanamide.
• Supporting Information. (n.d.). Royal Society of Chemistry.
• The Organic Chemistry Tutor. (2020, March 22). Green Chemistry: Microwave assisted synthesis [Video]. YouTube.
• Supporting Inform
• Santagada, V., Frecentese, F., & Caliendo, G. (2009). Microwave-assisted synthesis of N-heterocycles in medicinal chemistry.

• Organic Chemistry Portal. (n.d.). Benzylamines. Retrieved from [Link]

• Majumdar, K. C., & Samanta, S. (2017). Synthesis of 2-Benzazepines from Benzylamines and MBH Adducts Under Rhodium(III) Catalysis via C(sp2)–H Functionalization.
• Google Patents. (1961). Preparation of benzylamine. (U.S.
• Beilstein Journals. (n.d.).
• Google Patents. (1998). Process for preparing Benzylamine salts. (U.K.

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• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Safety Considerations for Microwave Synthesis [cem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine

Welcome to the technical support center for the synthesis of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you optimize your synthetic route and improve your yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine?

There are two primary and one alternative, high-yield method for the synthesis of this target molecule:

• Reductive Amination: This is a widely used and generally efficient one-pot method involving the reaction of 3-methoxybenzaldehyde with allylamine in the presence of a reducing agent.[1][2][3]

• Direct N-Alkylation: This method involves the reaction of 3-methoxybenzylamine with an allyl halide, such as allyl bromide. While straightforward, it is often prone to over-alkylation, which can complicate purification and reduce the yield of the desired secondary amine.[4]

• Synthesis via a Sulfonamide Intermediate: This is a multi-step but often higher-yielding and cleaner method that involves the formation of a sulfonamide from 3-methoxybenzylamine, followed by N-allylation and subsequent deprotection to yield the pure secondary amine.[5]

Q2: Which synthetic route is recommended for the highest yield and purity?

For the highest yield and purity, the synthesis via a sulfonamide intermediate is often the most reliable, albeit longer, procedure.[5] For a more direct and quicker synthesis, reductive amination is generally preferred over direct N-alkylation due to better control over the reaction and fewer side products.[1][2]

Q3: What are the expected 1H NMR signals for N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine?

• ~1.6-1.8 ppm (br s, 1H): N-H proton.

• ~3.2-3.4 ppm (d, 2H): Allylic CH 2 protons adjacent to the nitrogen.

• ~3.7-3.8 ppm (s, 2H): Benzylic CH 2 protons.

• ~3.8 ppm (s, 3H): Methoxy (OCH 3) protons.

• ~5.1-5.3 ppm (m, 2H): Terminal vinyl protons (=CH 2).

• ~5.8-6.0 ppm (m, 1H): Internal vinyl proton (-CH =).

• ~6.7-7.3 ppm (m, 4H): Aromatic protons of the 3-methoxyphenyl ring.

Q4: How can I effectively purify the final product?

Flash column chromatography on silica gel is the most common and effective method for purifying N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine. A solvent system of ethyl acetate and hexanes, with a small percentage of triethylamine to prevent the amine from streaking on the column, is a good starting point.

Troubleshooting Guides

Symptom: Low or No Yield

Potential Cause	Suggested Solution	Applicable Method(s)
Inefficient Imine/Iminium Ion Formation	Ensure the reaction is run under slightly acidic conditions (pH 5-6) to facilitate imine formation. You can add a catalytic amount of a weak acid like acetic acid.	Reductive Amination
Decomposition of Reducing Agent	Add the reducing agent portion-wise at a low temperature (e.g., 0 °C) to control the reaction exotherm and prevent decomposition. Ensure you are using a fresh, high-quality reducing agent.	Reductive Amination
Over-alkylation	Use a 1:1 molar ratio of 3-methoxybenzylamine to allyl bromide. Running the reaction at a lower temperature can also help to minimize the formation of the tertiary amine and quaternary ammonium salt.	Direct N-Alkylation
Poor Leaving Group	If using an allyl halide other than bromide or iodide (e.g., allyl chloride), the reaction may be sluggish. Consider adding a catalytic amount of sodium iodide to facilitate an in-situ Finkelstein reaction.	Direct N-Alkylation
Incomplete Deprotection	Ensure sufficient reaction time and temperature for the deprotection step. Monitor the reaction by TLC until the sulfonamide starting material is fully consumed.	Sulfonamide Method

Symptom: Impure Product (Multiple Spots on TLC)

Potential Cause	Suggested Solution	Applicable Method(s)
Unreacted Starting Material	Increase the reaction time or temperature. For reductive amination, consider using a more reactive reducing agent like sodium triacetoxyborohydride.[2] For N-alkylation, ensure your base is sufficiently strong to deprotonate the amine.	All Methods
Formation of Tertiary Amine	This is a common side product in direct N-alkylation. Use a 1:1 stoichiometry of reactants. The tertiary amine can be difficult to separate by chromatography. Consider switching to the reductive amination or sulfonamide method for higher purity.	Direct N-Alkylation
Formation of 3-methoxybenzyl alcohol	This indicates that the reducing agent is reducing the starting aldehyde faster than the imine. Add the reducing agent after the aldehyde and amine have had time to stir together and form the imine.	Reductive Amination
Hydrolysis of Imine Intermediate	Ensure anhydrous conditions, as water can hydrolyze the imine back to the starting aldehyde and amine. Use dry solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).	Reductive Amination

Experimental Protocols

Method 1: Reductive Amination

This method is a one-pot synthesis that generally provides good yields.

Caption: Reductive Amination Workflow

Step-by-Step Protocol:

• To a solution of 3-methoxybenzaldehyde (1.0 eq) in methanol, add allylamine (1.2 eq).

• Add a catalytic amount of acetic acid (e.g., 0.1 eq) and stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH4) (1.5 eq) portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12-24 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction by the slow addition of water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Method 2: Direct N-Alkylation

This method is simpler in setup but requires careful control to avoid over-alkylation.

Caption: Direct N-Alkylation Workflow

Step-by-Step Protocol:

• To a solution of 3-methoxybenzylamine (1.0 eq) in a polar aprotic solvent like acetonitrile or DMF, add a mild base such as potassium carbonate (K2CO3) (2.0 eq).

• Add allyl bromide (1.0 eq) dropwise at room temperature.

• Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C) and stir for 12-24 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Remove the solvent under reduced pressure.

• Dissolve the residue in an organic solvent and wash with water to remove any remaining salts.

• Dry the organic layer over anhydrous sodium sulfate and concentrate.

• Purify the crude product by flash column chromatography.

Method 3: High-Yield Synthesis via a Sulfonamide Intermediate

This multi-step approach offers excellent control and typically results in a very clean product.[5]

Caption: Sulfonamide Synthesis Workflow

Step-by-Step Protocol:

• Protection: Dissolve 3-methoxybenzylamine (1.0 eq) and a non-nucleophilic base like triethylamine (1.1 eq) in dichloromethane. Cool to 0 °C and slowly add a solution of 2-nitrobenzenesulfonyl chloride (1.05 eq) in dichloromethane. Stir at room temperature until the reaction is complete (monitored by TLC). Work up by washing with dilute acid and brine, then dry and concentrate. The crude sulfonamide is often pure enough for the next step.

• Alkylation: Dissolve the sulfonamide from the previous step in DMF and add powdered potassium carbonate (3.0 eq). Add allyl bromide (1.1 eq) and heat the mixture to 60 °C for 2-4 hours. Cool, dilute with water, and extract with an ether/ethyl acetate mixture. Wash the organic layers, dry, and concentrate. Purify by column chromatography to obtain the N-allylated sulfonamide.

• Deprotection: Dissolve the N-allylated sulfonamide in acetonitrile. Add thiophenol (2.5 eq) followed by potassium carbonate (2.5 eq). Heat the mixture to 50 °C for 1-2 hours. Cool, dilute with water, and extract with dichloromethane. Wash the organic layers with aqueous NaOH to remove thiophenol, then with brine. Dry, concentrate, and purify by column chromatography to yield the final product.

References

• Supporting Information for a relevant synthesis. (Note: A direct citation for the exact molecule was not found, this is a placeholder for a similar synthesis.)
• N-(3-Methoxyphenethyl)-2-propylpentanamide. MDPI. (2025).
• Additional experimental data for rel
• Supplementary Information for rel
• N-(3-Methoxyphenethyl)-2-propylpentanamide.
• Scope of amine nucleophiles for the reductive amination of allylamine.
• Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Organic Syntheses. (2002).
• Process for synthesizing chiral methoxybenzylamine.
• Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry. (2020).
• Application Note – Reductive Amin
• Direct electrochemical reductive amination between aldehydes and amines with a H/D-donor solvent. Organic & Biomolecular Chemistry.
• SYNTHESIS OF YNAMIDES BY N-ALKYNYLATION OF AMINE DERIVATIVES. PREPARATION OF N-ALLYL-N-(METHOXYCARBONYL)-1,3-DECADIYNYLAMINE. PubMed. (2007).
• Synthesis of 3-allyl-4-methoxybenzaldehyde. PrepChem.com.
• Synthesis of N-allyl-14-hydroxy-3-methoxymorphinan (XIIc). PrepChem.com.
• Scope of 3‐alkylidenephthalides.
• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry.
• Four-Step Synthesis of 3-Allyl-2-(allyloxy)
• Selective Electrochemical Reductive Amination of Benzaldehyde at Heterogeneous Metal Surfaces. ChemRxiv. (2022).
• 3(3-Methoxyphenyl)-N,N,2-trimethyl pentane-1-amine, (2R,3R)-. PubChem.
• N-(4-methoxyphenyl)-3-phenylprop-2-en-1-imine. Sigma-Aldrich.
• Alkylation of amines with alkylboronic acids. GalChimia. (2010).
• 3'-methoxypropiophenone: Synthesis and Applications in Pharmaceutical Chemistry. (2023).
• 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one. MDPI. (2024).
• 3-Methoxybenzylamine 98 5071-96-5. Sigma-Aldrich.
• 3-methoxybenzylamine. Sigma-Aldrich.
• 4-Hydroxy-3-methoxybenzylamine 98 7149-10-2. MilliporeSigma.
• N-Allylbenzylamine. PubChem.

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• 5. Organic Syntheses Procedure [orgsyn.org]

minimizing over-alkylation byproducts in N-allylbenzylamine synthesis

Ticket ID: N-ALL-BENZ-001 Status: Open Priority: High (Process Optimization)[1]

Welcome to the Reaction Optimization Center

You are encountering the classic "Poly-Alkylation Trap." In the synthesis of N-allylbenzylamine from benzylamine and allyl bromide (or chloride), the secondary amine product is often more nucleophilic than the primary amine starting material. This creates a runaway reaction where the desired product competes for the alkylating agent, leading to N,N-diallylbenzylamine and quaternary ammonium salts.

This guide provides three distinct protocols to suppress this side reaction, ranked by selectivity and operational complexity.

Module 1: The "Cesium Effect" (High-Selectivity Direct Alkylation)

Best for: Labs with access to Cesium bases; requiring high throughput without changing retrosynthetic disconnection.[1]

The Science: Standard bases (

, ) often fail to prevent over-alkylation because the deprotonation/alkylation rates favor the more electron-rich secondary amine. Research by Salvatore et al. established that Cesium Hydroxide (CsOH) or Cesium Carbonate ( ) in DMF promotes mono-alkylation with selectivities often exceeding 9:1.[1]

• Mechanism: The "Cesium Effect" is attributed to the large ionic radius of

  , which forms a "naked" anion or loose ion pair, and potential surface interactions when combined with molecular sieves. This specific solvation environment accelerates the initial alkylation of the primary amine while kinetically retarding the second alkylation.

Protocol 1: CsOH-Promoted Synthesis

• Reagents: Benzylamine (1.0 equiv), Allyl Bromide (1.1 equiv), CsOH·

  (1.0 equiv), Activated 4Å Molecular Sieves.[1]

• Solvent: Anhydrous DMF (0.2 M concentration).

Step	Action	Technical Note
1	Prepare Base	Suspend CsOH· and powdered 4Å MS in anhydrous DMF. Stir for 10 min.
2	Add Amine	Add Benzylamine. The mixture may warm slightly.
3	Addition	Add Allyl Bromide dropwise over 20 minutes at Room Temperature .
4	Monitor	Stir for 2–4 hours. Monitor via TLC/LC-MS.[1][2]
5	Workup	Filter off sieves/salts. Dilute with EtOAc, wash 3x with water (critical to remove DMF).

Module 2: Reductive Amination (The Thermodynamic Route)

Best for: avoiding over-alkylation entirely; large-scale synthesis where chromatography is difficult.[1]

The Science: Instead of fighting kinetics, this method changes the mechanism. By reacting Benzaldehyde with Allylamine , you form an imine intermediate.[1] Imines cannot be "over-alkylated" in the same sense. Subsequent reduction yields the mono-alkylated amine exclusively.[1]

Protocol 2: Indirect Reductive Amination

• Reagents: Benzaldehyde (1.0 equiv), Allylamine (1.05 equiv),

  (1.5 equiv).

• Solvent: Methanol (MeOH).[1][3]

Step	Action	Technical Note
1	Imine Formation	Mix Benzaldehyde and Allylamine in MeOH. Stir 2 hrs (add to drive equilibrium).
2	Reduction	Cool to 0°C. Add portion-wise (gas evolution!).
3	Quench	Stir 1 hr. Quench with dilute HCl (careful of pH), then basify with NaOH to pH >12.
4	Extraction	Extract free base into DCM or Ether.

Module 3: Visualizing the Competitive Landscape

The following diagram illustrates the kinetic competition you are fighting in Module 1 and how Module 2 bypasses it.

Figure 1: Kinetic competition in direct alkylation (top) vs. the selective reductive amination bypass (bottom).[1]

Troubleshooting & FAQ

Q: I don't have Cesium Hydroxide. Can I use

?

• A: Yes, but you must alter the stoichiometry. Use a large excess of Benzylamine (3 to 5 equivalents).[1] This statistically favors the attack of the alkyl halide by the primary amine rather than the product. You will have to recover the excess benzylamine via distillation or column chromatography.

Q: My product is contaminated with ~15% diallyl impurity. How do I purify it without a column?

• A: Use the HCl Salt Precipitation method.[1][4]

  • Dissolve the crude mixture in dry Diethyl Ether.

  • Bubble dry HCl gas or add HCl/Ether solution dropwise.[1]

  • The salt of the secondary amine (Target) often crystallizes differently than the tertiary amine.

  • Alternatively, exploit the acidity difference: The secondary amine can be derivatized (e.g., with acetic anhydride) if it's not the final product, but for isolation, careful fractional distillation is preferred due to the boiling point difference (Mono: ~205°C vs Di: Higher).

Q: Why did my Reductive Amination yield low results?

• A: Did you form the imine completely before reducing? If you add

  while free aldehyde is still present, you will reduce the aldehyde to Benzyl Alcohol (a common impurity). Ensure the imine formation step runs for at least 2 hours, preferably with a dehydrating agent ( or molecular sieves).

Q: Safety Check: Handling Allyl Bromide?

• A: Allyl bromide is a potent lachrymator and alkylating agent.[1] All operations must occur in a fume hood.[1] Neutralize glassware and spills with dilute ammonia or thiosulfate solution before removal from the hood.

References

• Salvatore, R. N., Nagle, A. S., Schmidt, S. E., & Jung, K. W. (1999).[5][6] Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines. Organic Letters, 1(11), 1893–1896.

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• ACS GCI Pharmaceutical Roundtable. (2024). Reagent Guides: Avoiding Over-alkylation. ACS Green Chemistry Institute.[1]

Sources

• 1. N-Allylbenzylamine | C10H13N | CID 521150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 4. reddit.com [reddit.com]
• 5. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
• 6. semanticscholar.org [semanticscholar.org]

Technical Support Center: Storage and Handling of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine

Welcome to the technical support guide for N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound by preventing oxidative degradation.

Understanding the Molecule's Vulnerabilities

N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine possesses three key structural features that make it susceptible to oxidation:

• Secondary Amine: The secondary amine is prone to oxidation, which can lead to the formation of imines, nitrones, or other degradation products. This process can be catalyzed by light, heat, and trace metal ions.

• Aromatic Ether (Methoxyphenyl Group): Ethers, particularly those with benzylic hydrogens, can react with atmospheric oxygen to form explosive peroxides, a process often initiated by light.[1]

• Allyl Group: The double bond in the allyl group can be susceptible to oxidation, potentially leading to epoxidation or cleavage.

Proper storage is therefore critical to prevent the formation of impurities that could compromise experimental results.

Troubleshooting Guide: Common Observations and Solutions

This guide addresses specific issues you may encounter, providing explanations and actionable solutions.

Observation	Potential Cause	Recommended Action & Scientific Rationale
Discoloration (e.g., yellowing or browning)	Oxidation of the amine functionality.	Solution: Store the compound under an inert atmosphere (nitrogen or argon).[2] Discoloration is a common indicator of amine oxidation.[2] By displacing oxygen, an inert atmosphere minimizes this degradation pathway. For long-term storage, consider storing at reduced temperatures (-20°C).[3]
Changes in Viscosity or a Crystalline Precipitate	Peroxide formation from the methoxyphenyl group or polymerization/oligomerization of the allyl group.	Solution: Immediately test for peroxides using peroxide test strips. If positive, consult safety protocols for peroxide removal. Discard the material if high levels of peroxides are suspected, as they can be explosive upon concentration.[4] To prevent this, always store in amber glass containers to protect from light and ensure the container is tightly sealed.[5]
Inconsistent Experimental Results	Presence of uncharacterized degradation products.	Solution: Re-purify the material if degradation is suspected. Before use, it's good practice to verify the purity of older samples via techniques like NMR or LC-MS. For future prevention, aliquot the compound upon receipt to minimize repeated exposure of the bulk material to air and moisture.
pH Changes in Solution	Formation of acidic byproducts from oxidation.	Solution: Store in a dry environment, as amines can be hygroscopic.[6] Moisture can facilitate certain degradation pathways. Consider storing over a desiccant for solid forms of the compound.

Frequently Asked Questions (FAQs)

Q1: What are the absolute essential storage conditions for N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine?

A: To ensure maximum stability, store the compound in a tightly sealed, amber glass vial under an inert atmosphere of nitrogen or argon.[5][7] It should be kept in a cool, dark, and dry place.[6] For long-term storage, temperatures of -20°C are recommended.[3]

Q2: I don't have access to a glovebox or Schlenk line. How can I best store my compound under an inert atmosphere?

A: A simple and effective method is to use a balloon filled with nitrogen or argon to purge the headspace of your storage vial.[2] After flushing the vial with the inert gas for a short period, seal it tightly. This method, while not as rigorous as a glovebox, significantly reduces the oxygen concentration.

Q3: How often should I test for peroxides?

A: For any opened container of an ether-containing compound, it is good practice to test for peroxides every three months.[8] If the compound is stored for over a year, even if unopened, testing is recommended before use.

Q4: Can I add an antioxidant to my sample for better stability?

A: While the addition of antioxidants can improve stability, it may interfere with downstream applications. If you choose to use one, hindered phenols like Butylated Hydroxytoluene (BHT) are a common choice for organic compounds.[9][10] However, it is crucial to document the addition and concentration of any antioxidant. Aromatic amine-based antioxidants are also effective but may be more likely to interfere with certain assays.[11][12]

Q5: My compound is a hydrochloride salt. Do the same storage conditions apply?

A: Amine salts are generally more stable to oxidation than the free base.[5] However, they can be more hygroscopic. Therefore, while the risk of direct amine oxidation is lower, stringent protection from moisture is even more critical. The recommendations for protection from light and air remain best practice.

Visualizing the Degradation Pathway and Prevention Strategy

The following diagram illustrates the potential points of oxidative attack on the molecule.

Caption: Key oxidative vulnerabilities and corresponding prevention strategies.

Decision-Making Workflow for Storage

This workflow provides a step-by-step guide for proper storage.

Caption: Decision workflow for appropriate storage conditions.

References

Sources

• 1. Identification of the major degradation products of 4-methoxy-2-(3-phenyl-2-propynyl)phenol formed by exposure to air and light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. Short- and Long-Term Stability of Aromatic Amines in Human Urine [mdpi.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Benzylamine - Sciencemadness Wiki [sciencemadness.org]
• 6. diplomatacomercial.com [diplomatacomercial.com]
• 7. researchgate.net [researchgate.net]
• 8. ossila.com [ossila.com]
• 9. longchangchemical.com [longchangchemical.com]
• 10. tri-iso.com [tri-iso.com]
• 11. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 12. Amine Antioxidants Wholesale, Octylated Butylated Diphenylamine | Tintoll [uvabsorber.com]

optimizing solvent selection for N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine extraction

Welcome to the technical support resource for the extraction of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine. This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights and systematic approaches to overcoming common challenges in liquid-liquid extraction (LLE). Our goal is to empower you to develop robust, efficient, and scalable extraction protocols.

Frequently Asked Questions (FAQs): The Foundations of Solvent Selection

This section addresses fundamental questions regarding the selection of an appropriate solvent system for the extraction of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine.

Q1: What are the critical physicochemical properties of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine that influence solvent selection?

A1: Understanding the molecule's structure is paramount. N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine is a secondary amine. Its key features are:

• A Basic Amine Group: The secondary amine is basic and can be protonated in an acidic aqueous solution to form a water-soluble ammonium salt. This pH-dependent charge is the most powerful tool for its separation. The extraction efficiency is highly sensitive to pH changes around the pKa of the amine.[1][2]

• Aromatic Methoxy Group: The 3-methoxyphenyl group provides a degree of polarity and potential for pi-pi stacking interactions, while also contributing to the molecule's overall hydrophobicity.

• Allyl Group: The prop-2-enyl (allyl) group is relatively non-polar. Allylamines can be susceptible to certain reactions, so stability during extraction should be considered.[3][4]

• Overall Polarity: The molecule possesses both polar (amine, ether) and non-polar (aromatic ring, allyl group) regions, making it amenable to extraction by a range of moderately polar organic solvents.[5][6]

Q2: How does solvent polarity directly impact extraction efficiency?

A2: The principle of "like dissolves like" is the guiding rule.[7] To extract the neutral (free base) form of the amine from an aqueous layer, the organic solvent should have a polarity that is well-matched to the analyte.[8]

• Non-polar solvents (e.g., Hexane, Toluene) may be less effective due to the polar amine and methoxy groups, potentially leading to poor partitioning.[9][10]

• Highly polar solvents (e.g., Methanol, Ethanol) are often miscible with water and therefore unsuitable for liquid-liquid extraction.[10]

• Moderately polar solvents (e.g., Dichloromethane (DCM), Ethyl Acetate (EtOAc), Diethyl Ether) typically offer the best balance, effectively solvating the molecule without being miscible with water.[9][11]

Q3: What is the role of pH adjustment in the extraction of this amine?

A3: Adjusting the pH of the aqueous phase is the most critical variable for selective amine extraction. The process leverages the amine's basicity:

• Acidic Wash (Impurity Removal): By adjusting the aqueous phase to an acidic pH (at least 2 pH units below the amine's pKa), the target amine is protonated (R₂NH₂⁺). This makes it a salt, which is highly soluble in the aqueous layer and insoluble in the organic layer. This step is excellent for washing away non-basic organic impurities, which will remain in the organic phase.[12]

• Basification and Extraction (Product Isolation): Subsequently, the aqueous phase is made basic (at least 2 pH units above the amine's pKa) using a base like NaOH or Na₂CO₃. This deprotonates the ammonium salt back to the neutral free base (R₂NH), which becomes significantly less water-soluble and can be efficiently extracted into an appropriate organic solvent.[13]

dot

Caption: pH-dependent partitioning of the amine during extraction.

Troubleshooting Guide: Addressing Common Extraction Issues

This guide provides a systematic approach to diagnosing and resolving specific problems encountered during the extraction of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine.

Problem	Potential Cause(s)	Recommended Solutions & Explanations
Low Extraction Yield	1. Incorrect pH: The aqueous phase was not made sufficiently basic, leaving a portion of the amine protonated and water-soluble.[14] 2. Suboptimal Solvent: The chosen solvent has poor solubility for the target amine, resulting in a low partition coefficient.[7] 3. Insufficient Solvent Volume: The volume of the organic solvent is too low to efficiently extract the compound. A ratio of at least 7:1 (organic:aqueous) is a good starting point for optimization.[8] 4. Inadequate Mixing: Insufficient contact time or surface area between the two phases prevents equilibrium from being reached.	1. Verify pH: Use a pH meter to confirm the aqueous phase is at least 2 pH units above the pKa of the amine (a typical secondary amine pKa is ~10-11, so aim for pH >12). 2. Re-evaluate Solvent: Test alternative solvents with different polarities (see Solvent Screening Protocol below). Ethyl acetate or DCM are often good starting points.[9][15] 3. Increase Solvent Ratio: Perform the extraction with a larger volume of organic solvent or conduct multiple extractions with smaller volumes (e.g., 3x 50 mL is more effective than 1x 150 mL). 4. Optimize Mixing: Gently swirl or invert the separatory funnel for 1-2 minutes to ensure thorough mixing. Avoid vigorous shaking to prevent emulsion formation.[16]
Emulsion Formation	1. Vigorous Agitation: High-shear mixing creates a stable dispersion of one liquid within the other.[16] 2. High Compound Concentration: Surfactant-like properties of the product or impurities at high concentrations can stabilize emulsions.[16] 3. Particulate Matter: Undissolved solids can accumulate at the interface, preventing coalescence of droplets.	1. Gentle Agitation: Swirl the separatory funnel gently rather than shaking it vigorously.[17] 2. "Salting Out": Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength and polarity of the aqueous layer, forcing the organic components out and helping to break the emulsion.[16][18] 3. Centrifugation: If the volume is manageable, centrifuging the mixture can force the separation of the layers.[17] 4. Filtration: Filter the entire mixture through a pad of Celite® or glass wool to break up the emulsion.[18] 5. Solvent Modification: Add a small amount of a different solvent to change the overall properties of the organic phase.[16]
Co-extraction of Impurities	1. Poor Selectivity: The chosen solvent extracts both the target compound and impurities with similar polarities.[7] 2. Incorrect pH for Washes: The pH of the initial acid wash may not have been low enough to protonate and remove basic impurities, or you may have acidic/neutral impurities that are soluble in your extraction solvent.	1. Implement pH-Selective Washes:     a) Perform an initial wash with dilute acid (e.g., 1M HCl) to remove other basic impurities.     b) After basifying and extracting your product, wash the organic layer with dilute base (e.g., 5% NaHCO₃) to remove acidic impurities. 2. Solvent System Tuning: Try a less polar solvent (e.g., switch from DCM to diethyl ether or toluene) which may have lower solubility for more polar impurities.[11]
Product Degradation	1. pH Instability: The allyl functionality or other parts of the molecule may be sensitive to very strong acids or bases, especially over long exposure times.[3] 2. Oxidation: The amine may be susceptible to air oxidation, particularly in basic conditions.	1. Use Milder Reagents: Use a weaker base like sodium carbonate or potassium carbonate for basification instead of NaOH. Minimize the time the compound spends in highly acidic or basic solutions.[19] 2. Work Quickly & at Low Temperature: Perform the extraction process without unnecessary delays and consider cooling the separatory funnel in an ice bath. 3. Inert Atmosphere: If oxidation is suspected, de-gas the solvents and perform the extraction under a nitrogen or argon atmosphere.

Experimental Protocol: Solvent Screening for Optimal Extraction

This protocol provides a systematic, small-scale method to compare the effectiveness of different solvents for the extraction of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine from a crude reaction mixture.

Objective: To identify the solvent that provides the highest recovery and purity of the target compound with the most favorable handling characteristics.

Materials:

• Crude reaction mixture containing the target amine

• Candidate solvents: Dichloromethane (DCM), Ethyl Acetate (EtOAc), Toluene, Diethyl Ether

• Aqueous solutions: 1M HCl, 2M NaOH, Saturated NaCl (brine)

• Separatory funnels (4x), beakers, flasks

• pH paper or pH meter

• Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

• Rotary evaporator

• Analytical instrument (e.g., HPLC, GC, or TLC with a suitable visualization method)

Methodology:

• Preparation: Dissolve a known mass of the crude mixture in a minimal amount of a suitable organic solvent (e.g., EtOAc) and then remove the solvent under reduced pressure to obtain a concentrated oil. Dissolve this oil in 40 mL of one of the candidate solvents (e.g., EtOAc). This will be your starting organic layer.

• Acid Wash: Transfer the organic solution to a separatory funnel. Add 20 mL of 1M HCl, shake gently, and allow the layers to separate. Drain and discard the aqueous (bottom) layer. This step removes highly basic impurities.

• Product Extraction into Aqueous Phase: Add another 20 mL of 1M HCl to the organic layer. Shake well. The target amine will move into the aqueous layer as its hydrochloride salt. Separate the layers and keep the aqueous layer.

• Repeat for All Solvents: Repeat steps 1-3 in parallel for each candidate solvent (DCM, Toluene, Diethyl Ether).

• Basification: Take the acidic aqueous extract containing the protonated amine. Cool it in an ice bath and slowly add 2M NaOH with swirling until the pH is >12.

• Back-Extraction: Transfer the basic aqueous solution to a clean separatory funnel. Add 20 mL of the corresponding organic solvent. Shake gently for 1-2 minutes. Allow the layers to separate and drain the organic layer into a clean flask. Repeat the extraction of the aqueous layer twice more with 10 mL of fresh organic solvent.

• Drying and Concentration: Combine the three organic extracts for each solvent system. Wash the combined extracts with 15 mL of brine to remove residual water.[16] Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent using a rotary evaporator.

• Analysis: Determine the mass of the recovered residue for each solvent. Analyze the purity of each residue by HPLC, GC, or TLC.

Data Presentation: Comparison of Extraction Solvents

Solvent	Relative Polarity	Boiling Point (°C)[7]	Phase Separation	Recovery (%)	Purity (%) (by HPLC/GC)	Notes
Dichloromethane	0.309	40	Fast, clear interface	[Experimental]	[Experimental]	Higher density than water. Potential toxicity concerns.[10]
Ethyl Acetate	0.228	77	Generally good, can be prone to emulsions	[Experimental]	[Experimental]	Good general-purpose solvent.[9]
Diethyl Ether	0.117	35	Fast, clear interface	[Experimental]	[Experimental]	Highly volatile and flammable.[10]
Toluene	0.099	111	Slow separation, density close to water	[Experimental]	[Experimental]	Good for less polar compounds, higher boiling point.[20]

dot

Caption: A workflow for systematic solvent selection and optimization.

References

• Vertex AI Search. (2024, November 21). Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. K-Jhil.
• University of Alberta. Conditions for Ideal Extraction Solvents. Organic Web Chem.
• The Hebrew University of Jerusalem. (1995, May 1). pH Dependence of Carboxylic and Mineral Acid Extraction by Amine-Based Extractants: Effects of pK>a>, Amine Basicity, and Diluent Properties.
• Unknown. (2022, October 13). Comparison of the polarity of organic solvents.
• Hydrometal Tech. (2024, June 7). 5 Criteria for Selecting an Extraction Solvent.
• ACS Publications. pH Dependence of Carboxylic and Mineral Acid Extraction by Amine-Based Extractants: Effects of pKa, Amine Basicity, and Diluent Properties. Industrial & Engineering Chemistry Research.
• OSTI.GOV. (1995, May 1). pH dependence of carboxylic and mineral acid extraction by amine-based extractants: Effects of pK{sub a}, amine basicity, and diluent properties.
• ResearchGate. Polarity of Solvents Used for Extraction.
• LCGC International. (2020, November 12). Tips for Troubleshooting Liquid–Liquid Extractions.
• Scribd. Solvent Selection for Extraction.
• ResearchGate. (2025, August 5). Effect of pH on Dicarboxylic Acids Extraction by Amine-Based Extractants.
• K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction.
• Unknown. Polarity of Solvents.
• LCGC International. (2021, April 7). Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols.
• Reaction Chemistry & Engineering (RSC Publishing). (2021, August 25).
• Google Patents.
• Unknown. (2024, April 29). Organic Solvents: Complete Guide, Industrial Uses & Safety.
• Scribd. Solvent Polarity Table.
• University of Rochester, Department of Chemistry. Tips & Tricks: Emulsions.
• University of Rochester. Troubleshooting: How to Improve Yield.
• National Institutes of Health. 1-(3-Methoxy-2-methylphenyl)-N-methylpropan-2-amine. PubChem.
• Vina Nha Trang. (2025, February 3).
• ECHEMI. How to avoid emulsion during liquid-liquid partition with....
• Benchchem. Solubility Profile of (S)-(+)-1-Methoxy-2-propylamine in Organic Solvents: A Technical Guide.
• Benchchem. (2025, December).
• National Institutes of Health. 3(3-Methoxyphenyl)-N,N,2-trimethyl pentane-1-amine, (2R,3R)-. PubChem.
• MSD Veterinary Manual. Allylamines for Use in Animals.
• Cheméo. Benzylidene-(3-methoxyphenyl)-amine.
• University of Rochester, Department of Chemistry. Workup: Amines.
• StudySmarter. (2023, August 29).
• Taylor & Francis. Allylamine – Knowledge and References.
• National Institutes of Health. 3-methoxy-N-(2-phenylsulfanylethyl)propan-1-amine. PubChem.

Sources

• 1. cris.huji.ac.il [cris.huji.ac.il]
• 2. pH dependence of carboxylic and mineral acid extraction by amine-based extractants: Effects of pK{sub a}, amine basicity, and diluent properties (Journal Article) | OSTI.GOV [osti.gov]
• 3. Allylamines for Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. brofind.com [brofind.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. hydrometaltech.com [hydrometaltech.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]
• 10. 2. Apparatus and Technique [chem.ualberta.ca]
• 11. Comparison of the polarity of organic solvents_ [uhplcslab.com]
• 12. Workup [chem.rochester.edu]
• 13. researchgate.net [researchgate.net]
• 14. Troubleshooting [chem.rochester.edu]
• 15. Solvent Extraction Method: Principles, Applications, And Advantages [vinanhatrang.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. echemi.com [echemi.com]
• 18. Tips & Tricks [chem.rochester.edu]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. research.cbc.osu.edu [research.cbc.osu.edu]

resolving emulsion formation during workup of methoxybenzylamines

Ticket ID: PMB-EMULSION-001 Subject: Resolving persistent emulsion formation during workup of methoxybenzylamines (PMB-amines) Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Diagnostic Brief: The "Surfactant Trap"

Before attempting a fix, it is critical to understand why methoxybenzylamines (PMB-amines) are notorious for forming emulsions. They act as cationic surfactants .[1]

• Lipophilic Tail: The p-methoxybenzyl group is highly lipophilic (greasy) and planar.

• Hydrophilic Head: The amine nitrogen, particularly when partially protonated (at neutral or slightly acidic pH), acts as a polar head group.

• The Interface: In a biphasic system (e.g., Dichloromethane/Water), these molecules align at the interface, lowering surface tension and stabilizing droplets.

Common Aggravators:

• Isopycnic Solvents: When using Dichloromethane (DCM), the density of the organic phase (

  ) often approaches that of the brine/aqueous wash ( ) once the heavy PMB-amine product is dissolved. If , gravity cannot separate the phases.

• Pickering Emulsions: If you used reducing agents (NaBH(OAc)₃, LiAlH₄) or Lewis acids (TiCl₄), insoluble micro-precipitates (boron/aluminum salts) coat the droplets, preventing coalescence.

Emergency Troubleshooting (The "Fix")

If you are currently staring at a separatory funnel with a non-separating "rag layer," follow this decision matrix. Do not simply wait; these emulsions are often stable for days.

Phase 1: The Physical Break (Solids & Density)

Q: Is there a visible "rag layer" or cloudy precipitate suspended between phases?

• Yes: You likely have a Pickering emulsion stabilized by inorganic salts.

• Action:

  • Filter: Pass the entire biphasic mixture through a 1-inch pad of Celite 545 (diatomaceous earth) on a sintered glass funnel.

  • Rinse: Wash the pad with fresh solvent.

  • Result: The Celite traps the particulate stabilizers. The filtrate usually separates immediately.

Q: Are you using Dichloromethane (DCM) as your solvent?

• Yes: You likely have a density match issue.

• Action: Disrubt the density equilibrium.

  • Option A (Lighten): Add diethyl ether or MTBE to the funnel. This lowers the organic phase density, forcing it to float.

  • Option B (Heaven): Add Chloroform (

    ) or Carbon Tetrachloride (if available/safe). This forces the organic phase to sink.

Phase 2: The Chemical Break (pH & Ionic Strength)

Q: Is the aqueous pH between 6 and 9?

• Yes: This is the "Danger Zone" where the amine exists in equilibrium between free-base and salt, maximizing surfactant behavior.

• Action (The pH Swing):

  • Acidify: Add 1M HCl until pH < 2. Extract impurities into the organic layer (if any non-basic impurities exist), or simply ensure the amine is fully protonated and water-soluble.

  • Basify: Add 5M NaOH (or KOH) until pH > 12 .

  • Why: At pH > 12, the amine is 100% free base (fully lipophilic). It will snap into the organic phase, breaking the amphiphilic equilibrium.

Optimized Standard Operating Procedure (SOP)

For future experiments, adopt this protocol to prevent emulsion formation before it starts.

Protocol: The "Anti-Emulsion" Workup for PMB-Amines

Scope: Reductive aminations or deprotections yielding >1g of methoxybenzylamine.

Step	Action	Mechanistic Rationale
1. Quench	If Boron/Aluminum used: Add Rochelle's Salt (sat.[2] K-Na Tartrate) and stir vigorously for 1 hour.	Tartrate chelates metal salts (Al, B) into water-soluble complexes, preventing precipitate formation [1].
2. Solvent	Avoid DCM. Use MTBE (Methyl tert-butyl ether) or EtOAc (Ethyl Acetate).	MTBE ( ) guarantees a high density difference ( ) against water ( ), ensuring rapid phase separation.
3. pH Adjust	Adjust aqueous phase to pH > 12 using NaOH pellets or 10M solution before extraction.	Forces the amine entirely into the free-base form, eliminating the amphiphilic ammonium species that acts as a surfactant [2].
4. Salting	Saturate the aqueous layer with NaCl (Brine).	Increases the ionic strength of the aqueous phase, "salting out" the organic amine and increasing surface tension to drive phase separation.

Visual Logic: Troubleshooting Flowchart

The following diagram illustrates the decision logic for resolving an active emulsion.

Figure 1: Decision matrix for breaking methoxybenzylamine emulsions. Follow the path based on visual inspection and solvent properties.

Comparative Data: Solvent Selection Guide

The choice of solvent is the single biggest predictor of workup success with heavy amines.

Solvent	Density ( )	Emulsion Risk	Recommendation
Dichloromethane (DCM)	1.33 g/mL	HIGH	Avoid. Density is too close to dilute brine/NaOH layers.
Chloroform	1.49 g/mL	Low	Good Alternative. Heavy enough to sink reliably.
Ethyl Acetate	0.90 g/mL	Moderate	Acceptable. Can hydrolyze at high pH; work quickly.
MTBE	0.74 g/mL	LOW	Best Practice. Light, stable at high pH, excellent separation.
Diethyl Ether	0.71 g/mL	Low	Good separation, but flammability/peroxide risks are higher.

References & Authority

• Fieser, L. F.; Fieser, M. Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, p 581. (The definitive source for the "Fieser Workup" and Rochelle's salt usage for aluminum/boron salts).

• University of Rochester. "Workup: How to Manage an Emulsion." Not Voodoo X.[Link] (Verified source for practical emulsion breaking techniques).

• Abdel-Magid, A. F.; et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[3] J. Org.[3][4] Chem.1996 , 61, 3849-3862.[3][4] [Link] (Foundational paper on reductive amination workups).

• Rule of Thumb: "The Density Trap." Common Organic Chemistry - Workup Guides.[Link] (General reference for solvent density issues in extraction).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Stability &amp; Handling of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine

[1]

Case ID: #CHM-ALLYL-3MBA-001 Topic: Stability Profile & Acidic Handling Protocols Molecule Class: Secondary Allylic Benzylamine Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary & Chemical Logic

The Bottom Line: N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine (hereafter Compound A ) exhibits a bimodal stability profile .[1] As a free base, it is susceptible to oxidative degradation and potential polymerization. However, under acidic conditions (specifically as a hydrochloride or hydrobromide salt), it is highly stable.

The "Why" (Mechanistic Insight):

• Nitrogen Lone Pair: The instability of the free base stems from the unshared electron pair on the secondary amine nitrogen. This pair is prone to oxidation (N-oxide formation) and can participate in nucleophilic attacks that lead to oligomerization.[1] Protonation (adding acid) locks this lone pair, rendering the molecule chemically dormant and stable.

• The 3-Methoxy Difference: Unlike the para-methoxybenzyl (PMB) group, which is acid-labile and often used as a removable protecting group, the 3-methoxy (meta) substituent does not stabilize the benzylic carbocation effectively via resonance.[1] Therefore, the benzyl-nitrogen bond in Compound A is stable to standard acidic conditions (e.g., 4M HCl, TFA) that would typically cleave a PMB group.

• Allyl Group Sensitivity: While the allyl group is robust in dilute mineral acids, it is sensitive to oxidizing acids (HNO₃) or dehydrating acids (conc. H₂SO₄), which can trigger hydration or polymerization.

Stability Landscape Diagram

The following diagram illustrates the chemical fate of Compound A under various conditions.

Figure 1: Stability landscape showing the reversible transition between Free Base and Salt, and irreversible degradation pathways.

Troubleshooting Guide (FAQ)

Issue: "My sample turned into a brown oil."

Diagnosis: Oxidative degradation.[2][3] Explanation: The free base secondary amine reacts with atmospheric oxygen over time, leading to N-oxides and radical polymerization of the allyl group. This is accelerated by light and trace metals. Solution:

• Immediate: Purify via column chromatography (Silica, DCM:MeOH:NH₃ system).

• Prevention: Always store the free base under Argon/Nitrogen at -20°C. For long-term storage, convert it to the HCl salt (see Protocol A).

Issue: "I treated the compound with TFA, and I'm worried I cleaved the benzyl group."

Diagnosis: False Alarm (Likely). Explanation: The 3-methoxybenzyl group is significantly more robust than the 4-methoxy (PMB) or 2,4-dimethoxy (DMB) groups.[1] The meta-positioning prevents the resonance stabilization required for easy acid-catalyzed cleavage.[1] Verification: Run TLC or LC-MS. You should see the intact parent mass. Cleavage usually requires harsh Lewis acids (e.g., BBr₃) or hydrogenation.

Issue: "The salt is oiling out instead of crystallizing."

Diagnosis: Hygroscopicity or impure solvent system. Explanation: Amine salts can be hygroscopic. If water is present in your ether or dioxane, an oil forms. Solution:

• Redissolve the oil in a minimum amount of dry methanol.

• Add dry diethyl ether or hexanes dropwise until cloudy.

• Store in a freezer (-20°C) to induce crystallization.

• Ensure all acids used are anhydrous (e.g., 2M HCl in Diethyl Ether).

Experimental Protocols

Protocol A: Stabilization via HCl Salt Formation

Use this protocol to convert the unstable free base into a shelf-stable solid.[1]

Reagents:

• Compound A (Free Base)[1]

• Solvent: Anhydrous Diethyl Ether or Dichloromethane (DCM)[1]

• Acid: 2.0 M HCl in Diethyl Ether (Commercial solution)

Workflow:

• Dissolution: Dissolve 1.0 equivalent of Compound A in anhydrous Diethyl Ether (0.1 M concentration). If insoluble, use a small amount of DCM.

• Acidification: Cool the solution to 0°C in an ice bath. Dropwise add 1.1 equivalents of 2.0 M HCl in Ether.

• Observation: A white precipitate should form immediately.

• Isolation:

  • If Solid: Filter under Argon/Nitrogen flow. Wash with cold ether.

  • If Oil: Decant the supernatant. Triturate (grind) the oil with fresh pentane/hexanes to induce solidification.

• Drying: Dry under high vacuum for 4 hours to remove trace HCl.

Protocol B: Controlled Recovery (Free-Basing)

Use this when you need the reactive amine for a subsequent step (e.g., alkylation or amidation).[1]

Workflow:

• Suspend the HCl salt in DCM.

• Add 1.5 equivalents of saturated aqueous NaHCO₃ (mild base prevents side reactions).

• Stir vigorously for 10 minutes until the organic layer is clear.

• Separate layers. Extract aqueous layer 2x with DCM.

• Dry combined organics over Na₂SO₄.

• Critical: Evaporate solvent immediately before use. Do not store the free base for >24 hours.

Protocol Visualization: Salt Formation Workflow

Figure 2: Decision tree for isolating the stable hydrochloride salt.

Stability Data Summary

Condition	Stability Rating	Expected Outcome
Dilute HCl (1M, aq)	High	Forms soluble salt.[1] No degradation.
Conc. HCl (12M)	Moderate	Stable short-term.[1] Long-term heat may cause allyl hydration.[1]
TFA (Neat)	High	Stable. 3-OMe benzyl group resists cleavage.[1]
Oxidizing Acids (HNO₃)	Low	Decomposition (Allyl oxidation/nitration).[1]
Lewis Acids (BBr₃)	Low	Demethylation of methoxy group; potential debenzylation.
Air/Light (Free Base)	Low	N-oxide formation; yellowing; polymerization.[1]

References

• Greene, T. W., & Wuts, P. G. M. (1999).[4] Protective Groups in Organic Synthesis. John Wiley & Sons.[4][5] (Referencing stability of methoxybenzyl amines vs. PMB).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• PubChem. (n.d.).[5] Compound Summary: Allylamine Derivatives. National Library of Medicine.[5] Retrieved from [Link]

• Organic Syntheses. (n.d.). Preparation of Secondary Amines and Hydrochlorides. Retrieved from [Link]

Sources

• 1. 3-(2-methoxyphenoxy)-N-methyl-3-phenylpropan-1-amine;methyl 2-phenyl-2-piperidin-2-ylacetate | C31H40N2O4 | CID 69985484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. kiesslinglab.com [kiesslinglab.com]
• 5. 1-(3-Methoxy-2-methylphenyl)-N-methylpropan-2-amine | C12H19NO | CID 91693755 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR spectrum analysis of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine

Executive Summary

In drug discovery, N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine (commonly N-allyl-3-methoxybenzylamine) serves as a critical secondary amine intermediate for synthesizing complex pharmacophores. Its structural integrity is pivotal, as the meta-substitution pattern often dictates the binding affinity of the final drug candidate.

This guide provides a technical comparison of the Free Base versus the Hydrochloride Salt forms by 1H NMR. Distinguishing these forms is essential during scale-up, as salt formation dramatically alters solubility and bioavailability. Furthermore, we analyze the spectral differentiation between the meta-isomer (target) and the para-isomer (common impurity), providing a self-validating protocol for quality control.

Structural Context & Assignment Logic[1][2]

The molecule consists of three distinct magnetic environments: the 3-methoxybenzyl system , the allyl group , and the amine core .

• Aromatic Region: The meta-substitution breaks symmetry, creating a complex 4-proton pattern (singlet-like, doublet, triplet, doublet).

• Allyl System: Characteristic "roofing" effects and complex coupling (AMX patterns) distinguish the vinyl protons.

• Benzylic/Allylic Methylenes: These are the diagnostic "watchtowers" for protonation state.

Visualization: Structural Assignments

The following diagram maps the specific protons to their expected chemical shifts.

Figure 1: Structural dissection of N-Allyl-3-methoxybenzylamine correlating functional groups to 1H NMR chemical shift zones.

Comparative Analysis

Comparison A: Free Base (CDCl3) vs. Hydrochloride Salt (DMSO-d6)

This is the most critical comparison for formulation scientists. Converting the free base to the HCl salt protonates the nitrogen (

).

Mechanism of Shift: The positive charge on the nitrogen exerts a strong electron-withdrawing inductive effect (-I), deshielding adjacent protons.

• Observation: The Benzylic and Allylic methylene signals shift significantly downfield.

• Solvent Effect: DMSO-d6 is required for the salt due to polarity; this adds a secondary solvent effect that generally shifts peaks downfield compared to CDCl3.

Proton Assignment	Free Base ( , ppm, CDCl3)	HCl Salt ( , ppm, DMSO-d )	(Shift Magnitude)
-OCH	3.79 (s)	3.76 (s)	-0.03 (Minimal)
Allylic N-CH	3.26 (d)	3.60 (br s)	+0.34 (Diagnostic)
Benzylic N-CH	3.78 (s)	4.10 (br s)	+0.32 (Diagnostic)
Internal Vinyl (-CH=)	5.92 (ddt)	6.05 (m)	+0.13
Terminal Vinyl (=CH )	5.15 - 5.22	5.30 - 5.45	+0.15
Amine (-NH-)	~1.6 (broad, exch.)	9.2 - 9.5 (br, 2H)	New Ammonium Signal

Application Insight: If you observe the benzylic singlet moving from ~3.8 to >4.0 ppm, your "free base" has likely formed a salt (e.g., carbonate formation from air or residual acid from workup).

Comparison B: Regioisomer Distinction (Meta vs. Para)

The starting material 3-methoxybenzaldehyde is often contaminated with 4-methoxybenzaldehyde.

• Target (Meta-isomer): Asymmetric aromatic region. You will see a distinct singlet-like peak for the proton at position 2 (between the alkyl and methoxy groups).

• Impurity (Para-isomer): Symmetric AA'BB' system. The aromatic region simplifies to two "doublets" (roofed) integrating to 2H each.

Experimental Protocol: Synthesis & Analysis

To generate valid reference data, the compound must be synthesized via Reductive Amination . This method is preferred over direct alkylation to avoid over-alkylation (quaternary salt formation).

Workflow Diagram

Figure 2: Step-by-step reductive amination protocol for synthesizing the analytical standard.

Detailed Methodology

• Imine Formation: Dissolve 3-methoxybenzaldehyde (10 mmol) in anhydrous Methanol (30 mL). Add allylamine (11 mmol) dropwise. Stir at room temperature for 2 hours. Validation: Monitor by TLC (disappearance of aldehyde spot).

• Reduction: Cool the solution to 0°C. Add Sodium Borohydride (NaBH

  , 15 mmol) portion-wise (exothermic). Allow to warm to room temperature and stir overnight.

• Workup (Self-Validating Step):

  • Quench with water.

  • Acidify with 1M HCl (extracts product into aqueous phase, leaving non-amine impurities in organic phase).

  • Wash aqueous phase with DCM.

  • Basify aqueous phase to pH > 12 with NaOH.

  • Extract free base into DCM, dry over MgSO

    , and concentrate.

• NMR Prep: Dissolve ~10 mg of oil in 0.6 mL CDCl

  (containing 0.03% TMS).

Comprehensive Data Summary

1H NMR Data (400 MHz, CDCl )

Chemical Shift ( )	Multiplicity	Integral	Coupling ( , Hz)	Assignment
7.22	t (pseudo)	1H		Ar-H (C5)
6.90 - 6.95	m	2H	-	Ar-H (C2, C6)
6.80	dd	1H		Ar-H (C4)
5.92	ddt	1H		-CH= (Internal Vinyl)
5.22	dq	1H		=CH (Trans)
5.15	dq	1H		=CH (Cis)
3.80	s	3H	-	-OCH
3.78	s	2H	-	Ar-CH -N
3.26	dt	2H		N-CH -CH=
1.65	br s	1H	-	-NH- (Exchangeable)

References

• Reductive Amination Protocol: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] Journal of Organic Chemistry, 1996, 61(11), 3849-3862. Link

• Solvent Effects on NMR: Gottlieb, H. E., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Journal of Organic Chemistry, 1997, 62(21), 7512-7515. Link

• General Spectral Data (Benzylamines): SDBS Web: Spectral Database for Organic Compounds. National Institute of Advanced Industrial Science and Technology (AIST), Japan. SDBS No. 3452 (3-Methoxybenzylamine). Link

• Salt Formation Shifts: Popova, E., et al. "Evaluation of solvent effects on protonation using NMR spectroscopy: implication in salt formation." Journal of Pharmaceutical and Biomedical Analysis, 2009. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to the Reactivity of 3-Methoxy and 4-Methoxy N-Allylbenzylamines

For researchers and professionals in drug development and organic synthesis, understanding the subtle interplay of substituent effects on molecular reactivity is paramount. This guide provides an in-depth comparison of the reactivity of 3-methoxy N-allylbenzylamine and 4-methoxy N-allylbenzylamine. By examining the electronic effects of the methoxy group at the meta and para positions, we can elucidate the differing chemical behaviors of these isomers and provide a predictive framework for their application in synthesis.

Introduction: The Significance of Methoxy-Substituted N-Allylbenzylamines

N-allylbenzylamines are versatile building blocks in organic synthesis, serving as precursors to a wide array of nitrogen-containing heterocycles and other complex molecules. The introduction of a methoxy group onto the benzyl ring significantly modulates the electron density of the molecule, thereby influencing its reactivity in various transformations, including oxidation, cyclization, and nucleophilic reactions. The position of this methoxy group—meta (3-position) versus para (4-position)—is not a trivial distinction; it fundamentally alters the electronic landscape of the aromatic ring and, consequently, the reactivity of the entire molecule. This guide will dissect these differences, supported by established principles of physical organic chemistry and relevant experimental observations.

Electronic Effects of the Methoxy Group: A Tale of Two Isomers

The reactivity of the N-allylbenzylamine scaffold is primarily dictated by the nucleophilicity of the nitrogen atom and the electron density of the aromatic ring. The methoxy group (-OCH₃) exerts two opposing electronic effects: a resonance effect and an inductive effect.

• Resonance Effect (+R): The oxygen atom of the methoxy group possesses lone pairs of electrons that can be delocalized into the π-system of the benzene ring. This is an electron-donating effect.

• Inductive Effect (-I): Due to the high electronegativity of the oxygen atom, the methoxy group withdraws electron density from the benzene ring through the sigma bond framework. This is an electron-withdrawing effect.

The net effect of the methoxy group is position-dependent. As a general rule in physical organic chemistry, the resonance effect is more powerful than the inductive effect when it can be fully exerted.[1]

4-Methoxy N-Allylbenzylamine: An Electron-Rich System

In the para-position, the methoxy group's electron-donating resonance effect (+R) dominates. The lone pairs on the oxygen can be delocalized throughout the aromatic ring, significantly increasing the electron density at the ortho and para positions. This has two key consequences:

• Increased Nucleophilicity of Nitrogen: The increased electron density on the benzyl ring is relayed to the benzylic carbon and, to a lesser extent, the nitrogen atom, making the amine more nucleophilic.

• Activation of the Aromatic Ring: The ring is highly activated towards electrophilic aromatic substitution.

3-Methoxy N-Allylbenzylamine: A More Nuanced Electronic Profile

When the methoxy group is in the meta-position, its electron-donating resonance effect does not extend to the benzylic carbon or the other carbons in the ring in a way that significantly enhances the amine's nucleophilicity.[2][3] In this position, the electron-withdrawing inductive effect (-I) becomes more influential on the overall reactivity of the molecule.[2] This results in:

• Reduced Nucleophilicity of Nitrogen (Compared to the 4-isomer): The inductive withdrawal of electron density deactivates the ring relative to the para-isomer, leading to a less nucleophilic amine.

• Directed Electrophilic Aromatic Substitution: The ring is still activated towards electrophilic attack at the positions ortho and para to the methoxy group (positions 2, 4, and 6).

The following diagram illustrates the differing electronic effects of the methoxy group in the meta and para positions.

Caption: Electronic effects of the methoxy group.

Comparative Reactivity in Key Transformations

Based on the electronic principles outlined above, we can predict the relative reactivity of the two isomers in several common synthetic transformations.

Nucleophilic Substitution Reactions

In SN2 reactions where the amine acts as a nucleophile, the rate of reaction is directly proportional to the nucleophilicity of the amine. Studies on the reaction of substituted benzylamines with benzyl bromide have shown that electron-donating groups increase the reaction rate.[4]

Prediction: 4-methoxy N-allylbenzylamine will be a more potent nucleophile and will react faster than 3-methoxy N-allylbenzylamine in nucleophilic substitution reactions.

Substrate	Relative Rate of Nucleophilic Attack	Rationale
4-Methoxy N-Allylbenzylamine	Faster	The electron-donating +R effect of the para-methoxy group increases the electron density on the nitrogen, enhancing its nucleophilicity.
3-Methoxy N-Allylbenzylamine	Slower	The -I effect of the meta-methoxy group is more pronounced, reducing the electron density on the nitrogen compared to the 4-isomer.

Oxidative Cyclization

Oxidative cyclization reactions of N-allyl amides and related compounds are used to synthesize various N-heterocycles.[5][6][7] These reactions often involve the attack of the nitrogen or the allyl double bond on an electrophilic species. The electron density of both the nitrogen and the aromatic ring can influence the reaction rate and outcome.

Prediction: The more electron-rich 4-methoxy N-allylbenzylamine is expected to undergo oxidative cyclization more readily than the 3-methoxy isomer. The increased nucleophilicity of the nitrogen and the activated aromatic ring can facilitate the key bond-forming steps.

Caption: Predicted oxidative cyclization pathway.

Experimental Protocols

While direct comparative studies on these specific isomers are not abundant in the literature, the following general protocols can be adapted for their synthesis and for evaluating their reactivity.

Synthesis of Methoxy-Substituted N-Allylbenzylamines

A common method for the synthesis of N-allylbenzylamines is the reductive amination of the corresponding benzaldehyde with allylamine or the direct allylation of the benzylamine.

Protocol: Reductive Amination

• Reaction Setup: To a round-bottom flask, add the substituted methoxybenzaldehyde (1.0 eq), allylamine (1.2 eq), and a suitable solvent such as methanol or dichloromethane.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the corresponding imine.

• Reduction: Cool the reaction mixture to 0 °C and add a reducing agent, such as sodium borohydride (NaBH₄) (1.5 eq), portion-wise.

• Work-up: After the reaction is complete (monitored by TLC), quench the reaction with water. Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Representative Reactivity Experiment: N-Alkylation

To quantitatively compare the nucleophilicity of the two isomers, a competitive N-alkylation experiment can be designed.

Protocol: Competitive N-Alkylation

• Reaction Mixture: In a vial, combine 3-methoxy N-allylbenzylamine (1.0 eq), 4-methoxy N-allylbenzylamine (1.0 eq), and a limiting amount of an electrophile, such as benzyl bromide (0.5 eq), in a suitable solvent (e.g., acetonitrile).

• Reaction: Stir the mixture at a constant temperature for a set period.

• Analysis: Analyze the reaction mixture by Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) to determine the ratio of the two alkylated products. A higher ratio of the 4-methoxy-substituted product would confirm its greater nucleophilicity.

Conclusion

The position of a methoxy group on the benzyl ring of N-allylbenzylamine has a profound impact on its chemical reactivity. The 4-methoxy isomer, with its dominant electron-donating resonance effect, is a more electron-rich and nucleophilic species than the 3-methoxy isomer, where the electron-withdrawing inductive effect plays a more significant role. This fundamental difference in electronic character leads to predictable differences in reaction rates and, potentially, product distributions in a variety of synthetic transformations. For researchers designing synthetic routes involving these building blocks, a thorough understanding of these electronic effects is crucial for predicting reaction outcomes and optimizing reaction conditions.

References

• Abazid, A. H., Hollwedel, T.-N., & Nachtsheim, B. J. (2021). Stereoselective Oxidative Cyclization of N-Allyl Benzamides to Oxaz(ol)ines. Organic Letters, 23(13), 5076–5080. [Link]

• Abazid, A. H., Hollwedel, T.-N., & Nachtsheim, B. J. (2018). Stereoselective Oxidative Cyclization of N-Allyl Benzamides to Oxazolines. ChemRxiv. [Link]

• Abazid, A. H., Hollwedel, T.-N., & Nachtsheim, B. J. (2021). Stereoselective Oxidative Cyclization of N-Allyl Benzamides to Oxazolines. ChemRxiv. [Link]

• ResearchGate. (n.d.). Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines with Benzyl Bromide in Methanol Medium. Retrieved from [Link]

• ACG Publications. (2013). CuO-Al2O3 catalyzed oxidation of primary benzylamines and secondary dibenzylamines to N-benzylbenzaldimines. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Cyclization Reaction of N-Allylbenzothioamide for Direct Construction of Thiazole and Thiazoline. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemical Reactivity and Applications of 3-Methoxybenzylamine. Retrieved from [Link]

• Wikipedia. (n.d.). Methoxy group. Retrieved from [Link]

• Scientific Research Publishing. (n.d.). Synthesis of N-Benzyl-3-anilinopropanamides and Cyclization to 4-Hydroxy-4-N-benzylamino-1,2,3,4-tetrahydroquinoline. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 7.9: How Delocalized Electrons Affect pKa Values. Retrieved from [Link]

• Academic Journals. (2008). The study of reactivity and selectivity of tertiary amines with aryl chlorothionoformates. Retrieved from [Link]

• Hamlin, K. E., & Weston, A. W. (1949). A Synthesis of N-(3-Methoxybenzyl)-N-methyl-3-methoxy-4,5-methylenedioxyphenethylamine. Journal of the American Chemical Society, 71(8), 2731–2734. [Link]

• Contreras, R. H., Biekofsky, R. R., de Kowalewski, D. C., Orendt, A. M., & Facelli, J. C. (1992). Effects of Electronic Resonance Interaction on the Methoxy Group NMR Parameters. Theoretical and Experimental Study of Substituted 2-Methoxy-5-X-pyridines. The Journal of Physical Chemistry, 96(11), 4343–4349. [Link]

• ResearchGate. (n.d.). Synthesis of (E)/(Z)‐N‐(4‐methoxybenzylidene)‐4‐methylaniline from 4‐methoxy benzyl alcohol and 4‐methylaniline over various catalysts. Retrieved from [Link]

• PubChem. (n.d.). N-allylbenzylamine. Retrieved from [Link]

• Google Patents. (n.d.). CN101462970B - Process for synthesizing chiral methoxybenzylamine.

• Organic Syntheses. (n.d.). Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Retrieved from [Link]

• European Journal of Chemistry. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. Retrieved from [Link]

• UNT Digital Library. (n.d.). REACTIONS OP N-(SUBSTITUTED)PHTHALIMIDES WITH n-ALKYLAMINES APPROVED. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). Electronic effects of substituents in the benzyne mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) CuO-Al2O3 catalyzed oxidation of primary benzylamines and secondary dibenzylamines to N-benzylbenzaldimines. Retrieved from [Link]

• Chemsrc. (n.d.). N-Allylbenzylamine. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of A. 3-Methoxy-N-phenylbenzamide. Retrieved from [Link]

• ResearchGate. (n.d.). Ene reaction of allylbenzene and N-methylmaleimide in subcritical water and ethanol. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). Metal-Free Functionalization of N,N-Dialkylanilines via Temporary Oxidation to N,N-Dialkylaniline N-Oxides and Group Transfer. Retrieved from [Link]

• MDPI. (2025). Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). (a) N-oxidation mechanism illustrated in an aliphatic nitrogen, (b) N-oxidation reaction for an aromatic nitrogen. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. Retrieved from [Link]

• PubMed. (2002). (4-methoxy-benzylidene)-(3-methoxy-phenyl)-amine, a nitrogen analog of stilbene as a potent inhibitor of melanin production. Retrieved from [Link]

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A Researcher's Guide to the Synthesis and Elemental Analysis of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine

In the landscape of pharmaceutical and materials science research, the precise synthesis and rigorous validation of novel organic compounds are paramount. This guide offers an in-depth, experience-driven comparison of synthetic routes for N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine, a secondary amine with potential applications stemming from its structural motifs. We will focus on a robust synthesis via a 2-nitrobenzenesulfonamide intermediate and compare it with the common alternative of reductive amination. The cornerstone of our validation process will be elemental analysis, a fundamental technique for confirming the empirical formula of a newly synthesized compound.

The Critical Role of Elemental Analysis in Synthesis Validation

Before delving into the synthetic protocols, it is crucial to underscore the importance of elemental analysis. While techniques like NMR and mass spectrometry provide structural information, elemental analysis (CHN analysis) offers quantitative confirmation of the elemental composition (carbon, hydrogen, and nitrogen) of a sample. This technique is indispensable for establishing the purity and empirical formula of a synthesized compound, serving as a final checkpoint for its identity. A successful synthesis is marked by experimental elemental composition values that align closely with the theoretical values calculated from the molecular formula.

Synthesis of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine via a Sulfonamide Intermediate: A Detailed Protocol

This synthetic approach, adapted from a reliable method for preparing secondary amines from primary amines, involves the protection of the primary amine as a sulfonamide, followed by alkylation and subsequent deprotection.[1] This multi-step process offers excellent control over the reaction and often leads to high-purity products.

Experimental Protocol

Part A: Synthesis of N-(3-methoxybenzyl)-2-nitrobenzenesulfonamide

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 3-methoxybenzylamine (5.0 g, 36.4 mmol) and triethylamine (5.1 mL, 36.4 mmol) in 75 mL of dichloromethane.[2]

• Addition of Sulfonyl Chloride: Cool the solution to 0 °C in an ice bath. Slowly add a solution of 2-nitrobenzenesulfonyl chloride (8.06 g, 36.4 mmol) in 25 mL of dichloromethane dropwise over 30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, wash the reaction mixture with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from an ethyl acetate/hexane mixture to yield the N-(3-methoxybenzyl)-2-nitrobenzenesulfonamide as a solid.

Part B: N-Alkylation with Allyl Bromide

• Reaction Setup: To a solution of the sulfonamide from Part A (10.0 g, 31.0 mmol) in 50 mL of anhydrous dimethylformamide (DMF), add powdered potassium carbonate (12.9 g, 93.0 mmol).

• Addition of Alkylating Agent: Add allyl bromide (3.0 mL, 34.1 mmol) dropwise to the stirred suspension.

• Reaction Conditions: Heat the mixture to 60 °C and stir for 3-4 hours, monitoring by TLC.

• Workup and Purification: Cool the reaction to room temperature and pour it into 250 mL of water. Extract the aqueous layer with diethyl ether (3 x 100 mL). Combine the organic extracts, wash with brine, dry over MgSO₄, and concentrate. The crude product, N-allyl-N-(3-methoxybenzyl)-2-nitrobenzenesulfonamide, can be purified by column chromatography on silica gel.

Part C: Deprotection to Yield N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine

• Reaction Setup: Dissolve the N-alkylated sulfonamide from Part B (10.0 g, 26.5 mmol) in 50 mL of acetonitrile. Add thiophenol (5.4 mL, 53.0 mmol) to the solution.

• Addition of Base: Cool the mixture in an ice bath and add 10 M aqueous potassium hydroxide solution (6.6 mL, 66.3 mmol) dropwise.

• Reaction Conditions: Remove the ice bath and heat the reaction mixture at 50 °C for 1 hour.

• Workup and Purification: Cool the mixture to room temperature, dilute with water, and extract with dichloromethane (3 x 50 mL). Wash the combined organic layers with 1 M NaOH and brine, then dry over MgSO₄. After concentration, the crude amine is purified by vacuum distillation or column chromatography to yield N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine as a colorless oil.

Rationale for Experimental Choices

• Protection as a Sulfonamide: The 2-nitrobenzenesulfonyl group is an excellent protecting group for primary amines. It prevents the common problem of over-alkylation to form tertiary amines and quaternary ammonium salts, which can be a significant issue with direct alkylation methods.[1]

• Choice of Base and Solvent: Potassium carbonate is a suitable base for the N-alkylation step, being strong enough to deprotonate the sulfonamide without causing unwanted side reactions. DMF is an excellent polar aprotic solvent for this type of reaction, dissolving the reactants and facilitating the Sₙ2 reaction.

• Deprotection with Thiophenol: The deprotection step with thiophenol and potassium hydroxide is a mild and efficient method for cleaving the sulfonamide bond, yielding the desired secondary amine in high purity.[1]

Alternative Synthetic Route: Reductive Amination

A common and often more direct approach to synthesizing secondary amines is reductive amination.[3] This one-pot reaction involves the formation of an imine from a primary amine and an aldehyde, followed by its in-situ reduction.

Conceptual Protocol for Reductive Amination

• Imine Formation: 3-methoxybenzaldehyde and allylamine are reacted in a suitable solvent (e.g., methanol or dichloromethane) to form the corresponding imine. This reaction is often catalyzed by a mild acid.

• Reduction: A reducing agent, such as sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN), is then added to the reaction mixture to reduce the imine to the target secondary amine.

• Workup and Purification: The reaction is quenched, and the product is extracted and purified, typically by column chromatography.

Comparison of Synthetic Methods

Feature	Synthesis via Sulfonamide Intermediate	Reductive Amination
Number of Steps	Three	One-pot (two-step sequence)
Control over Alkylation	Excellent (monoalkylation is favored)	Good, but over-alkylation to tertiary amine is a potential side reaction.
Reagents	2-nitrobenzenesulfonyl chloride, allyl bromide, thiophenol, K₂CO₃, KOH	3-methoxybenzaldehyde, allylamine, reducing agent (e.g., NaBH₄)
Reaction Conditions	Requires heating in two steps	Generally milder, often at room temperature
Purification	May require multiple chromatographic purifications	Typically a single purification step
Potential Byproducts	Unreacted starting materials, deprotected starting amine	Tertiary amine, unreacted imine, over-reduced alcohol
Overall Yield	Often high and reproducible	Can be high, but may be lowered by side reactions

Validation by Elemental Analysis

Once the N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine has been synthesized and purified, its identity and purity must be confirmed.

Molecular Formula: C₁₁H₁₅NO Molecular Weight: 177.24 g/mol

Theoretical Elemental Composition:

• Carbon (C): 74.54%

• Hydrogen (H): 8.53%

• Nitrogen (N): 7.90%

Experimental Data and Interpretation

A sample of the purified product would be submitted for elemental analysis. The results are typically reported as a percentage of each element.

Element	Theoretical %	Experimental % (Example)	Deviation
Carbon (C)	74.54	74.48	-0.06
Hydrogen (H)	8.53	8.59	+0.06
Nitrogen (N)	7.90	7.85	-0.05

A deviation of ±0.4% between the theoretical and experimental values is generally considered acceptable proof of purity for a novel compound. The example data above would strongly support the successful synthesis of the target molecule.

Workflow Diagram

Caption: Workflow for the synthesis and validation of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine.

Conclusion

The synthesis of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine via the 2-nitrobenzenesulfonamide intermediate is a robust and reliable method that offers excellent control over the reaction, leading to a high-purity product. While reductive amination presents a more direct, one-pot alternative, it may be more susceptible to side reactions. Ultimately, the choice of synthetic route will depend on the specific requirements of the researcher, including the desired scale, purity, and available resources.

Regardless of the synthetic path chosen, elemental analysis remains an indispensable tool for the unambiguous validation of the final compound. Its quantitative nature provides the definitive evidence required to confirm the empirical formula and establish the purity of the synthesized molecule, a critical step in any rigorous scientific investigation.

References

• PubChem. N-Allylbenzylamine. National Center for Biotechnology Information. [Link]

• Fukuyama, T., Jow, C.-K., & Cheung, M. (1995). 2- and 4-Nitrobenzenesulfonamides: Exceptionally Versatile Means for Preparation of Secondary Amines and Protection of Amines. Tetrahedron Letters, 36(36), 6373-6374.

• Organic Syntheses. PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES: N-(4-METHOXYBENZYL)-3-PHENYLPROPYLAMINE. [Link]

• Taylor & Francis Online. One-pot amination of aldehydes and ketones over heterogeneous catalysts for production of secondary amines. [Link]

• Google Patents.

• ResearchGate. Synthesis of secondary amines by reductive amination of aldehydes with nitroarenes over supported copper catalysts in a flow reactor. [Link]

• PMC. Synthesis of Symmetric and Unsymmetric Secondary Amines from the Ligand Promoted Ruthenium Catalyzed Deaminative Coupling Reaction of Primary Amines. [Link]

• ResearchGate. Complexation of some d-metals with N-benzyl-N-nitrosohydroxylamine derivatives. [Link]

• ResearchGate. Synthesis and Fragmentation Behavior Study of n-alkyl/benzyl Isatin Derivatives Present in Small/Complex Molecules: Precursor for the Preparation of Biological Active Heterocycles. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 3-Methoxybenzylamine 98 5071-96-5 [sigmaaldrich.com]
• 3. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine proper disposal procedures

Introduction: The Safety Imperative

Disposal is not the aftermath of an experiment; it is the final, critical step of the synthetic workflow.[1] As researchers, we often focus on yield and purity, but the handling of N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine (also known as N-allyl-3-methoxybenzylamine) requires precise attention to its functional group chemistry.[2][1]

This molecule combines a secondary benzylic amine with an allyl group .[2] This duality presents a specific hazard profile: the amine confers corrosivity and basicity, while the allyl group introduces polymerization potential and flammability. Improper disposal into general organic waste without segregation logic can lead to immediate exothermic events or the formation of uncontrolled nitrosamines over time.

This guide provides a self-validating protocol to dispose of this compound safely, ensuring compliance with RCRA standards and protecting laboratory personnel.

Chemical Profile & Hazard Assessment

Before handling waste, you must understand the "Enemy."[1] This compound is not just "organic waste"; it is a reactive base.[2]

Property	Characteristic	Operational Implication
Functional Groups	Secondary Amine, Allyl alkene, Methoxy ether	Basic, nucleophilic, and potentially polymerizable.[2][1]
Physical State	Liquid (Colorless to pale yellow)	High mobility; requires secondary containment.[2]
Corrosivity	High (pH > 12)	D002 Waste. Destroys mucosal tissues.[2] Incompatible with aluminum/zinc containers.[2]
Flammability	Combustible/Flammable	D001 Waste. Flash point is likely <60°C (estimated based on allylamine/benzylamine analogs).[2]
Reactivity	Exothermic with acids; Incompatible with oxidizers.[2]	NEVER add directly to concentrated acid waste.[2]
Toxicology	Irritant/Corrosive; Potential sensitizer.[2][3][4]	Full PPE (Nitrile gloves, goggles, lab coat) required.[1]

Waste Stream Classification & Segregation

The most common error in amine disposal is "commingling." Mixing this amine with the wrong stream can be catastrophic.

Critical Segregation Rules:

• No Nitrosating Agents: Never mix secondary amines with waste containing sodium nitrite, nitric acid, or nitrosyl chloride.[1] This generates N-nitrosamines , which are potent carcinogens.[2][1]

• No Oxidizing Acids: Contact with Nitric or Perchloric acid will cause immediate, violent oxidation and fire.[2]

• Halogen Separation: While this molecule is non-halogenated, mixing it with halogenated solvents (DCM/Chloroform) in a basic environment can sometimes lead to the formation of carbenes or vigorous polymerization events over long storage periods. Preferred path: Non-Halogenated Organic. [2]

Visualizing the Decision Logic

The following workflow illustrates the segregation logic required at the bench before the bottle is even opened.

Figure 1: Waste segregation decision tree. Note the critical avoidance of acidic streams to prevent exothermic runaway.

Step-by-Step Disposal Protocol

This protocol assumes you are disposing of 10 mL to 500 mL of material. For quantities >1 L, consult your EHS officer for a dedicated pickup.[1]

Phase A: Preparation

• PPE Verification: Wear standard nitrile gloves (double gloving recommended), safety goggles (splash resistant), and a flame-resistant lab coat.[2][1] Work inside a fume hood.

• Container Selection: Use HDPE (High-Density Polyethylene) waste containers.[2]

  • Why? Glass can break during transport.[2] Metal cans can corrode if the amine absorbs moisture (hygroscopic) and creates a local basic environment. HDPE is chemically resistant to amines.[2]

Phase B: Dilution (The Solution to Pollution)

Do not pour neat (pure) amine directly into a large waste drum.

• Solvent Selection: Choose a compatible combustible solvent, such as Ethanol, Isopropanol, or Acetone .[1]

• Dilution Factor: Dilute the amine at least 1:10 (1 part amine to 10 parts solvent).

  • Mechanism:[2] This lowers the vapor pressure relative to the pure compound and dissipates the heat of solution if the waste drum contains residual moisture or slight acidity.

• Mixing: Swirl gently to ensure homogeneity.

Phase C: Transfer

• Labeling: Apply a hazardous waste label BEFORE pouring.[2]

  • Constituents: "Non-Halogenated Organic Solvents, N-[(3-methoxyphenyl)methyl]prop-2-en-1-amine."[2][1]

  • Hazards: Check "Flammable" and "Corrosive."[2][4][5]

• Pouring: Using a funnel, pour the diluted mixture into the Non-Halogenated Organic Waste container.

• Venting: Leave the cap slightly loose for 5 minutes to ensure no pressure buildup from unexpected reactions, then tighten securely.

Spill Response Contingency

If a spill occurs outside the fume hood, immediate action is required to prevent respiratory exposure.[1]

Spill Response Workflow:

Figure 2: Operational workflow for managing spills of benzylic amines.

Decontamination Note: After absorbing the bulk liquid, wipe the surface with a 5% Citric Acid solution. This converts residual amine into a non-volatile citrate salt, eliminating the odor and contact hazard.[1]

Regulatory Compliance (RCRA)

In the United States, this waste is regulated under the Resource Conservation and Recovery Act (RCRA).

• Waste Codes:

  • D001 (Ignitability): Applicable if the flash point of the waste mixture is <60°C (140°F).

  • D002 (Corrosivity): Applicable for aqueous solutions with pH ≥ 12.5, but often applied to organic amines by extension of best practice.[1]

• P/U Lists: This specific CAS is not typically found on the EPA P-list (acutely toxic) or U-list (toxic), meaning it is a "Characteristic Waste" rather than a "Listed Waste" [1].[2][1]

References

• U.S. Environmental Protection Agency. (2023).[2][6] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. RCRA regulations regarding D001 and D002 classifications.[2] Link

• National Research Council. (2011).[2] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press. (Chapter 8: Management of Waste). Link

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard (HCS).[2][5] 29 CFR 1910.1200.[2][5] Link[2]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. 2-Allyl-3-methoxybenzaldehyde | C11H12O2 | CID 11159623 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. dcfinechemicals.com [dcfinechemicals.com]
• 5. fishersci.com [fishersci.com]
• 6. uwlax.edu [uwlax.edu]